3,6-Dibromo-4-iodopyridazine

Core Science & Biosynthesis

Orthogonal Functionalization of Diazines: Synthesis Pathways for 3,6-Dibromo-4-iodopyridazine

Executive Summary

In modern drug discovery and materials science, polyfunctionalized diazines are highly sought-after scaffolds. Among them, 3,6-dibromo-4-iodopyridazine stands out as a critical building block. By possessing two different types of halogens (bromine and iodine) on an electron-deficient pyridazine ring, this molecule offers orthogonal reactivity. The highly reactive C–I bond at the C4 position can undergo selective palladium-catalyzed cross-coupling (e.g., Suzuki or Negishi couplings), leaving the C3 and C6 C–Br bonds intact for subsequent, iterative functionalizations. This technical guide details the authoritative synthesis pathway for 3,6-dibromo-4-iodopyridazine, emphasizing the mechanistic causality of the metalation-iodination sequence using a highly specialized magnesium base[1].

Mechanistic Rationale: The Power of TMPMgCl·LiCl

The synthesis of 3,6-dibromo-4-iodopyridazine relies on the regioselective direct metalation of 3,6-dibromopyridazine[1]. Traditional lithium bases (like LDA) often fail or require cryogenic temperatures (–78 °C) to prevent nucleophilic addition to the electron-deficient pyridazine core.

To overcome this, the protocol utilizes2[2].

• Kinetic Basicity vs. Nucleophilicity: The bulky tetramethylpiperidine (TMP) ligand provides high steric hindrance, completely suppressing unwanted nucleophilic attack on the diazine ring[2].

• The Role of LiCl: The addition of LiCl is the mechanistic linchpin. It breaks up the polymeric aggregates typically formed by organomagnesium reagents, generating a highly reactive, monomeric "ate"-complex[2]. This drastically increases the kinetic basicity of the reagent, allowing the deprotonation to proceed rapidly (within 15 minutes) at a mild 25 °C[1].

• Regioselectivity: 3,6-Dibromopyridazine is a symmetrical molecule. The C4 and C5 protons are chemically equivalent. The TMP base deprotonates one of these positions, driven by the inductive electron-withdrawing effects of the adjacent halogens and the ring nitrogens, forming a stable magnesiated intermediate[1],[3].

Pathway Visualization

Regioselective metalation and iodination sequence for 3,6-dibromo-4-iodopyridazine.

Step-by-Step Experimental Protocol

This protocol is a self-validating system adapted from the1[1],[3].

Materials Required

• Substrate: 3,6-dibromopyridazine (476 mg, 2.0 mmol)

• Base: TMPMgCl·LiCl (1 M in THF, ~2.2 mL, 2.2 mmol)

• Electrophile: Iodine (I₂), (761 mg, 3.0 mmol)

• Solvents & Reagents: Anhydrous Tetrahydrofuran (THF), Saturated aqueous Na₂S₂O₃, Diethyl ether, Anhydrous MgSO₄.

Workflow

Step 1: Regioselective Magnesiation

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar and under an argon atmosphere, dissolve 3,6-dibromopyridazine (476 mg, 2.0 mmol) in anhydrous THF (5 mL)[1].

• Metalation: Add the TMPMgCl·LiCl solution (1 M in THF) dropwise at 25 °C.

• Incubation: Stir the reaction mixture for 15 minutes at 25 °C[1].

  • Self-Validation Check: Complete conversion to the magnesiated species can be verified by quenching a small reaction aliquot with molecular iodine and analyzing via TLC or GC-MS[3].

Step 2: Electrophilic Trapping (Iodination) 4. Temperature Control: Cool the reaction vessel to 0 °C using an ice-water bath. Causality: Cooling mitigates the exothermic nature of the halogenation and prevents oxidative dimerization of the highly reactive magnesiated intermediate. 5. Iodine Addition: Dissolve I₂ (761 mg, 3.0 mmol) in anhydrous THF (6 mL) and add this solution dropwise to the reaction mixture[1]. 6. Reaction: Stir the mixture at 0 °C for 1 hour[1].

Step 3: Workup and Isolation 7. Quenching: Quench the reaction by adding saturated aqueous Na₂S₂O₃ solution (20 mL)[1].

• Self-Validation Check: The deep purple/brown color of unreacted molecular iodine will immediately dissipate upon the addition of thiosulfate, turning the aqueous layer clear or pale yellow. This visual cue confirms the successful reduction of excess I₂ to water-soluble iodide.

• Extraction: Extract the aqueous phase with diethyl ether (3 × 50 mL)[1].
• Drying & Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and evaporate the solvent in vacuo[1].
• Purification: The crude product can be purified by flash column chromatography (e.g., pentane/diethyl ether) to yield pure 3,6-dibromo-4-iodopyridazine.

Quantitative Data Summary

To ensure reproducibility, the stoichiometric and kinetic parameters of the synthesis are summarized below.

Reaction Step	Reagent	Equivalents	Solvent	Temperature	Time	Yield
Metalation	TMPMgCl·LiCl	1.1 equiv	THF	25 °C	15 min	>95% (Conversion)
Iodination	Iodine (I₂)	1.5 equiv	THF	0 °C	1 h	60 - 75% (Isolated)

(Note: Yields may vary slightly based on the exact scale and efficiency of the chromatographic purification[1],[4].)

Downstream Applications

The strategic placement of the iodine atom at the C4 position transforms the pyridazine into a highly programmable scaffold. Because the oxidative addition of palladium into a C–I bond is kinetically much faster than into a C–Br bond, researchers can perform highly selective cross-coupling reactions at C4[2]. For instance, reacting 3,6-dibromo-4-iodopyridazine with functionalized zinc reagents (Negishi coupling) in the presence of Pd(dba)₂ and suitable ligands will exclusively yield the4[4]. This allows for the systematic, stepwise construction of complex pharmaceutical agents.

References

• Unsinn, A. (2013). New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Het. Ludwig-Maximilians-Universität München. 1

• Balkenhohl, M., & Knochel, P. (2018). Regioselective C–H Activation of Substituted Pyridines and other Azines using Mg- and Zn-TMP-Bases. SynOpen, 2, 78–95. ResearchGate. 2

• Brossier, J. (2023). Selective and Stepwise Functionalization of the Pyridazine Scaffold by using Thio-substituted Pyridazine Building Blocks. Ludwig-Maximilians-Universität München. 3

• Knochel, P. et al. (2026). New Preparation of TMPZnCl·LiCl by Zn Insertion into TMPCl. Application to the Functionalization of Dibromodiazines. 4

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Advanced Technical Whitepaper: 3,6-Dibromo-4-iodopyridazine in Drug Discovery

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 3,6-dibromo-4-iodopyridazine (CAS: 1424016-60-3)

As a Senior Application Scientist, I have designed this whitepaper to transcend standard chemical documentation. In advanced drug development, highly functionalized heterocycles like 3,6-dibromo-4-iodopyridazine serve as critical scaffolds for building complex pharmacophores. This guide synthesizes the physicochemical data, safety data sheet (SDS) logic, and validated synthetic protocols[1], providing the causality behind every experimental choice to ensure your workflows are robust, safe, and reproducible.

Physicochemical Identity & Structural Logic

3,6-dibromo-4-iodopyridazine is a tri-halogenated diazine. The presence of three distinct carbon-halogen bonds (two C-Br, one C-I) on an electron-deficient pyridazine core makes it a highly versatile electrophile for orthogonal cross-coupling reactions. The C-I bond at the C4 position is the most reactive toward oxidative addition, allowing for chemoselective functionalization.

Table 1: Core Chemical and Physicochemical Data

Property	Value / Specification	Mechanistic Significance
CAS Number	1424016-60-3[1]	Unique identifier for regulatory and inventory tracking.
Molecular Formula	C4HBr2IN2[1]	Tri-halogenated core enables iterative cross-coupling.
Molecular Weight	363.78 g/mol [1]	High mass due to heavy halogens; aids in MS identification.
SMILES	IC1=CC(Br)=NN=C1Br[1]	Defines the 1,2-diazine core with 3,6-dibromo and 4-iodo substitutions.
Storage Temperature	2-8°C[1]	Suppresses thermal degradation of the labile C-I bond.
Atmosphere	Inert gas (Argon/N2)[1]	Prevents oxidative degradation of the electron-deficient ring.

Safety Data Sheet (SDS) & Risk Mitigation Strategy

Handling polyhalogenated heterocycles requires a rigorous, causality-driven safety protocol. The guidelines below are not merely regulatory suggestions; they are chemical imperatives based on the molecule's reactivity profile.

Caption: Safety Data Sheet (SDS) logical hierarchy and handling protocols for 3,6-dibromo-4-iodopyridazine.

Handling and Storage Causality

• Storage in the Dark: The carbon-iodine (C-I) bond is relatively weak (~240 kJ/mol) and is highly susceptible to homolytic cleavage by ultraviolet (UV) light. Exposure to ambient light generates highly reactive iodine radicals, leading to compound degradation and discoloration.

• Inert Atmosphere (Argon/Nitrogen): The highly electron-deficient nature of the pyridazine ring makes it susceptible to complexation and degradation in the presence of atmospheric moisture and oxygen[1].

• Spill Response & First Aid: In the event of a spill or exposure, standard organic solvent cleanup is insufficient. Causality: Free iodine (I2) may be released upon decomposition. Spill kits must include sodium thiosulfate ( Na2​S2​O3​ ), which acts as a specific reducing agent to convert toxic, volatile elemental iodine into benign, water-soluble iodide ( I− ) ions.

Regioselective Synthesis: The Organometallic Workflow

The synthesis of 3,6-dibromo-4-iodopyridazine from 3,6-dibromopyridazine is a masterclass in regioselective metalation. Standard lithium bases (like n-BuLi or LDA) fail here because they trigger nucleophilic addition to the electron-deficient diazine ring or cause ring fragmentation.

Instead, the protocol utilizes a "frustrated Lewis pair" or a highly sterically hindered base, such as TMPZnCl·LiCl or TMPMgCl·LiCl (Knochel-Hauser bases)[2].

Caption: Mechanistic workflow for the regioselective metalation and iodination of 3,6-dibromopyridazine.

Causality Behind the Reagents

• TMP (2,2,6,6-tetramethylpiperidide): Provides immense steric bulk, ensuring the base acts strictly as a proton acceptor (kinetic basicity) rather than a nucleophile.

• LiCl Additive: Breaks up the oligomeric aggregates of the magnesium/zinc base in solution. This drastically increases the solubility and kinetic reactivity of the base, allowing metalation to occur rapidly at room temperature (25 °C)[2].

• Regioselectivity: Deprotonation occurs exclusively at the C4 position because it is the most acidic proton, flanked by the inductive electron-withdrawing effects of the halogens and the ring nitrogens.

Validated Experimental Protocols

The following protocol is engineered as a self-validating system . Do not proceed to subsequent steps without confirming the validation checkpoints.

Protocol A: Synthesis of 3,6-dibromo-4-iodopyridazine[3]

Step 1: Metalation

• In an oven-dried, argon-flushed Schlenk flask, dissolve 3,6-dibromopyridazine (476 mg, 2.0 mmol) in anhydrous THF (5 mL).

• Add TMPMgCl·LiCl (1.1 equivalents) dropwise at 25 °C. Stir for 15 minutes.

  • Causality: The high reactivity of the LiCl-activated base ensures complete metalation within 15 minutes. Prolonged stirring may lead to base-induced degradation.

  • Self-Validation Checkpoint: Withdraw a 0.1 mL aliquot, quench with a solution of I2​ in dry THF, and analyze via GC-MS. The complete disappearance of the starting material ( m/z 237.9) and the appearance of the product mass ( m/z 363.8) confirms quantitative metalation. Do not proceed to Step 2 until conversion is >95%.

Step 2: Electrophilic Trapping

• Cool the reaction mixture strictly to 0 °C.

  • Causality: The metalated intermediate is highly reactive. Lowering the temperature suppresses competitive side reactions (e.g., homocoupling) ensuring that the electrophilic trapping by I2​ proceeds with absolute regiocontrol.

• Add a solution of iodine (761 mg, 3.0 mmol) dissolved in THF (6 mL) dropwise. Stir for 1 hour.

Step 3: Workup and Purification

• Quench the reaction with saturated aqueous Na2​S2​O3​ solution (20 mL).

  • Causality: Sodium thiosulfate reduces unreacted elemental iodine ( I2​ ) to water-soluble iodide ( I− ). This prevents iodine-induced oxidative degradation of the product during workup and eliminates emulsion-forming iodine complexes.

• Extract the aqueous layer with diethyl ether (3 × 50 mL). Dry the combined organic layers over anhydrous MgSO4​ , filter, and evaporate the solvent in vacuo.

• Purify via flash column chromatography to isolate the target compound.

Applications in Drug Development: Chemoselective Cross-Coupling

In medicinal chemistry, 3,6-dibromo-4-iodopyridazine is utilized for its orthogonal reactivity. The C-I bond at the C4 position is significantly more reactive toward oxidative addition by Palladium(0) than the C-Br bonds at C3 and C6. This allows for chemoselective Negishi or Suzuki cross-coupling.

Caption: Chemoselective Negishi cross-coupling workflow targeting the C4-iodine bond.

Protocol B: Chemoselective Negishi Coupling[3][4]

• In an argon-flushed Schlenk flask, dissolve 3,6-dibromo-4-iodopyridazine (364 mg, 1.00 mmol) in THF (1.0 mL).

• Add the Palladium source, Pd(dba)2​ (28 mg, 2 mol%), and the phosphine ligand, tri-2-furylphosphine (tfp) (4 mol%).

  • Causality: The tfp ligand is electron-poor compared to standard triphenylphosphine, which accelerates the reductive elimination step in the catalytic cycle, preventing catalyst poisoning by the electron-deficient pyridazine.

• Add the desired organozinc reagent (0.80 mmol) and stir at 25 °C until GC-analysis shows full conversion of the zinc reagent.

References

• Unsinn, Andreas. "New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Heteroaromatics". Elektronische Hochschulschriften der LMU München, 2013. Available at: [Link]

Sources

• 1. 1424016-60-3|3,6-Dibromo-4-iodopyridazine|BLD Pharm [bldpharm.com]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

The Electronic Architecture of Polyhalogenated Pyridazines: A Technical Guide to Reactivity and Drug Discovery Applications

Executive Summary

The pyridazine heterocycle (1,2-diazine) represents a privileged, yet historically underutilized, scaffold in synthetic and medicinal chemistry. Characterized by the presence of two adjacent nitrogen atoms, the pyridazine ring is inherently electron-deficient. When functionalized with multiple halogens, the electronic landscape of the ring undergoes profound polarization, creating unique vectors for site-selective functionalization.

This technical guide explores the intrinsic electronic properties of polyhalogenated pyridazines, detailing how these properties dictate regioselectivity in nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed cross-coupling. By understanding the thermodynamic and kinetic causality behind these reactions, researchers can predictably engineer complex pharmacophores, a strategy recently validated by the FDA approvals of pyridazine-containing therapeutics such as relugolix and deucravacitinib[1].

Electronic Architecture & Reactivity Profiling

The chemical behavior of polyhalogenated pyridazines is governed by a delicate interplay between the inductive electron-withdrawing effects of the halogens and the strong inherent π -deficiency of the 1,2-diazine core.

Intrinsic π -Deficiency and Dipole Moment

Unlike benzene or pyridine, pyridazine possesses a remarkably high dipole moment ( ∼ 4.22 D) due to the synergistic alignment of the lone pairs on the adjacent nitrogen atoms[1]. This intense polarization withdraws electron density from the carbon backbone, rendering the ring highly susceptible to nucleophilic attack while simultaneously making it resistant to electrophilic aromatic substitution (EAS)[2].

Bond Dissociation Energies (BDEs) and Regioselectivity

In polyhalogenated systems (e.g., 3,4,5,6-tetrachloropyridazine or 3,5-dichloropyridazine), the halogens are not electronically equivalent. Computational studies by Houk, Merlic, and co-workers have demonstrated that the site selectivity of palladium-catalyzed cross-couplings is heavily influenced by the Carbon-Halogen Bond Dissociation Energy (BDE)[3].

The C3 and C6 positions, being α to the electronegative nitrogen atoms, exhibit significantly lower C–X BDEs compared to the C4 and C5 positions. This thermodynamic differential is the primary driver for the predictable C3-selective oxidative addition observed in cross-coupling reactions[4].

Table 1: Electronic and Thermodynamic Properties of Pyridazine Scaffolds

Property / MetricValue / TrendMechanistic Implication in Synthesis & Drug DesignDipole Moment ∼ 4.22 DSubtends strong π π stacking and dipole-dipole interactions in biological targets.C3–Cl BDELowest relative BDEKinetically favors initial oxidative addition by Pd(0) species.C4/C5–Cl BDEHigher relative BDERemains intact during initial coupling; allows for orthogonal late-stage functionalization.Basicity (pKa) ∼ 2.3 (conjugate acid)Weakly basic; predominantly unprotonated at physiological pH, improving membrane permeability.

Mechanistic Causality: Site-Selective Functionalization

To harness polyhalogenated pyridazines effectively, chemists must exploit two primary mechanistic pathways: the SNAr mechanism and Pd-catalyzed cross-coupling.

The SNAr Addition-Elimination Paradigm

Nucleophilic substitution in halogenated pyridazines proceeds via a classic addition-elimination SNAr mechanism[2]. The nucleophile (e.g., an amine or alkoxide) attacks the electron-deficient carbon bonded to the halogen. This forms a negatively charged, tetrahedral intermediate known as a Meisenheimer complex .

Causality of Regioselectivity: Attack at the C3 or C6 position is highly favored because the resulting negative charge in the Meisenheimer complex can be directly delocalized onto the adjacent, highly electronegative nitrogen atoms, stabilizing the transition state.

SNAr addition-elimination mechanism via Meisenheimer complex stabilization.

Orthogonal Cross-Coupling

Because the C3–X bond has the lowest BDE, transition metals like Palladium will selectively undergo oxidative addition at this position[3]. This allows for sequential, orthogonal functionalization. For instance, in 3,5-dichloropyridazine, a Suzuki-Miyaura coupling will occur exclusively at C3 at room temperature. The remaining C5–Cl bond can subsequently be functionalized using harsher conditions or different nucleophiles[4].

Experimental Workflows & Methodologies

To ensure reproducibility and high fidelity in synthesizing complex pyridazine derivatives, the following self-validating protocol details the regioselective Suzuki-Miyaura cross-coupling of a polyhalogenated pyridazine.

Protocol: Regioselective C3-Arylation of 3,5-Dichloropyridazine

Rationale: This protocol exploits the BDE differential between the C3 and C5 positions to achieve mono-arylation without the need for protecting groups.

• System Evacuation and Pre-Activation:

  • Action: To an oven-dried Schlenk flask, add 3,5-dichloropyridazine (1.0 equiv), arylboronic acid (1.05 equiv), and K2CO3 (2.0 equiv).

  • Causality: Strict stoichiometric control of the boronic acid prevents over-coupling at the less reactive C5 position.

• Catalyst Introduction:

  • Action: Add Pd(PPh3)4 (0.05 equiv). Evacuate and backfill the flask with Argon three times.

  • Causality: Pd(0) is highly sensitive to oxidation. Oxygen must be rigorously excluded to prevent catalyst deactivation and homocoupling of the boronic acid.

• Solvent Addition and Heating:

  • Action: Add a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v). Heat the reaction mixture to 60°C for 4 hours.

  • Causality: The aqueous biphasic system is required to dissolve the inorganic base, facilitating the formation of the reactive boronate species necessary for the transmetalation step[5]. The moderate temperature of 60°C provides enough thermal energy to overcome the activation barrier for C3 oxidative addition, but is too low to activate the C5–Cl bond.

• Reaction Quenching and Isolation:

  • Action: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over MgSO4, concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc).

  • Validation: Analyze the product via 1H NMR. The disappearance of the characteristic C3-halogen shift and the presence of a single isomer confirms regioselectivity.

Regioselective Pd-catalyzed cross-coupling workflow for polyhalogenated pyridazines.

Translational Applications in Drug Discovery

The translation of polyhalogenated pyridazine precursors into advanced pharmaceutical agents is a rapidly expanding field. The pyridazine ring is frequently utilized as a bioisostere for phenyl or pyridine rings, offering distinct pharmacokinetic and pharmacodynamic advantages[1].

• Lipophilicity and hERG Liability: The incorporation of the two nitrogen atoms significantly lowers the logP (lipophilicity) of the molecule compared to a phenyl ring. This reduction in lipophilicity is a proven strategy to mitigate off-target binding, particularly reducing the risk of blocking the cardiac hERG potassium channel, a major cause of drug attrition[6].

• Dual Hydrogen-Bonding: The adjacent nitrogens act as a robust, dual hydrogen-bond acceptor motif. This allows the heterocycle to engage in highly specific, directional interactions with kinase hinge regions or receptor pockets[1].

• Clinical Validation: The utility of pyridazine derivatives synthesized via halogenated precursors is evident in recent FDA approvals. Relugolix , an oral gonadotropin-releasing hormone (GnRH) receptor antagonist for prostate cancer, and Deucravacitinib , an allosteric tyrosine kinase 2 (TYK2) inhibitor for plaque psoriasis, both rely on the unique molecular recognition properties of the pyridazine core[6].

By mastering the electronic properties and site-selective reactivity of polyhalogenated pyridazines, drug development professionals can unlock new chemical space, transforming simple electron-deficient heterocycles into highly targeted, life-saving therapeutics.

References

• Pharmaceutical Organic Chemistry 3: Pyridazines and Their Applications. Prezi. Available at:[Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews - ACS Publications. Available at:[Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PMC - NIH. Available at:[Link]

• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties. PMC - NIH. Available at:[Link]

• The pyridazine heterocycle in molecular recognition and drug discovery. PMC - NIH. Available at:[Link]

• The pyridazine heterocycle in molecular recognition and drug discovery. PubMed - NIH. Available at:[Link]

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• 5. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The pyridazine heterocycle in molecular recognition and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Sequential Regioselective Suzuki-Miyaura Cross-Coupling of 3,6-Dibromo-4-iodopyridazine

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Objective: To provide a comprehensive, mechanistically grounded protocol for the stepwise, regioselective functionalization of 3,6-dibromo-4-iodopyridazine to generate highly substituted pyridazine scaffolds.

Mechanistic Rationale & Regioselectivity Principles

The pyridazine core is a privileged pharmacophore in drug discovery, often utilized as a metabolically stable bioisostere for phenyl or pyridine rings. The starting material, 3,6-dibromo-4-iodopyridazine (CAS: 1424016-60-3)[1], serves as an exceptionally versatile scaffold for generating 3,4,6-triarylpyridazines. Achieving selective functionalization requires exploiting the intrinsic electronic and steric disparities of the molecule.

Causality of Site-Selectivity

In polyhalogenated heterocycles, the site-selectivity of Palladium-catalyzed Suzuki-Miyaura cross-coupling (SMC) is fundamentally governed by the bond dissociation energies (BDEs) of the carbon-halogen bonds[2].

• First Coupling (C-4): The C–I bond possesses a significantly lower BDE (~65 kcal/mol) compared to the C–Br bonds (~80 kcal/mol). Consequently, oxidative addition of Pd(0) is kinetically favored at the C-4 position. By maintaining mild temperatures (25°C–50°C), the reaction is strictly chemoselective for the iodide, leaving the bromides untouched[3].

• Second Coupling (C-6): Once the C-4 position is functionalized with an aryl group, the symmetry of the remaining bromines is broken. Subsequent functionalization of the pyridazine core relies on steric differentiation[4]. The C-3 bromide is adjacent to the newly introduced C-4 aryl group, creating a sterically encumbered microenvironment. The C-6 bromide, being sterically unhindered, undergoes preferential oxidative addition when thermal energy is increased to ~80°C.

• Third Coupling (C-3): The final C-3 coupling is the most thermodynamically demanding step. The steric bulk from the C-4 substituent heavily impedes the oxidative addition and transmetalation steps. Overcoming this requires elevated temperatures (>100°C) and the use of bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos) to stabilize the reactive Pd intermediates and accelerate reductive elimination[2].

Experimental Workflow Visualization

Sequential regioselective Suzuki-Miyaura cross-coupling workflow for 3,6-dibromo-4-iodopyridazine.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected outcomes for the three-step functionalization sequence.

Coupling Step	Target Position	Leaving Group	Catalyst / Ligand System	Base & Solvent	Temp (°C)	Expected Yield (%)	Regioselectivity
Step 1	C-4	Iodide	Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ / Dioxane:H₂O	40	75 - 90	>95:5 (C-4 vs C-3/C-6)
Step 2	C-6	Bromide	Pd(dppf)Cl₂ (5 mol%)	K₂CO₃ / Toluene:EtOH:H₂O	80	65 - 85	>90:10 (C-6 vs C-3)
Step 3	C-3	Bromide	Pd₂(dba)₃ / XPhos (10 mol%)	K₃PO₄ / Dioxane	105	50 - 75	N/A (Only C-3 remains)

Step-by-Step Experimental Protocols

Protocol 1: Chemoselective C-4 Arylation

Objective: Selectively couple the C-4 iodide while preserving both C-3 and C-6 bromides.

• Preparation: In an oven-dried Schlenk flask, add 3,6-dibromo-4-iodopyridazine (1.0 equiv, 1.0 mmol) and the desired aryl boronic acid (Ar¹-B(OH)₂, 1.05 equiv).

• Catalyst Addition: Add Pd(PPh₃)₄ (0.05 equiv). Causality note: A standard, unhindered Pd(0) catalyst is sufficient here due to the highly reactive nature of the C-I bond.

• Solvent & Base: Add 4 mL of degassed 1,4-Dioxane, followed by 1 mL of degassed 2M aqueous Na₂CO₃ (2.0 equiv).

• Reaction: Stir the biphasic mixture vigorously at 40°C under an argon atmosphere for 4–6 hours.

• Self-Validating Checkpoint: Analyze an aliquot via LC-MS. The starting material exhibits a distinct M / M+2 / M+4 isotopic pattern (approx. 1:2:1 ratio) at m/z ~363.8 due to the two bromines. Success is validated when the base mass shifts down by ~127 Da (loss of iodine) plus the mass of Ar¹, while strictly preserving the 1:2:1 dibromo isotopic signature . If a 1:1 monobromo pattern appears, over-coupling has occurred; reduce the temperature in future runs.

• Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography (Hexane/EtOAc) to isolate Intermediate 1.

Protocol 2: Sterically-Directed C-6 Arylation

Objective: Exploit steric hindrance at C-4 to selectively couple the C-6 bromide over the C-3 bromide.

• Preparation: Charge a flask with Intermediate 1 (1.0 equiv, 1.0 mmol) and Ar²-B(OH)₂ (1.1 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 equiv). Causality note: The bidentate dppf ligand increases the electron density on Palladium, facilitating oxidative addition into the stronger C-Br bond at elevated temperatures.

• Solvent & Base: Add a degassed mixture of Toluene/EtOH/H₂O (2:1:1, 5 mL total) and K₂CO₃ (2.0 equiv).

• Reaction: Heat the mixture to 80°C for 12 hours.

• Self-Validating Checkpoint: Analyze via LC-MS. Success is confirmed when the isotopic pattern shifts from the 1:2:1 dibromo signature to a strictly 1:1 monobromo signature . The presence of residual 1:2:1 pattern indicates incomplete conversion, requiring extended reaction time.

• Workup: Filter through a Celite pad, extract with DCM, concentrate, and purify via chromatography to yield Intermediate 2.

Protocol 3: Hindered C-3 Arylation

Objective: Force the final coupling at the highly sterically encumbered C-3 position.

• Preparation: In a sealed pressure tube, combine Intermediate 2 (1.0 equiv, 1.0 mmol), Ar³-B(OH)₂ (1.5 equiv, excess required due to competitive protodeboronation), and anhydrous K₃PO₄ (3.0 equiv).

• Catalyst System: Add Pd₂(dba)₃ (0.05 equiv) and XPhos (0.10 equiv). Causality note: XPhos is critical here. Its bulky dicyclohexyl groups promote the reductive elimination of the highly congested triaryl product, while the electron-rich biaryl backbone accelerates oxidative addition into the hindered C-3 bromide.

• Solvent: Add 5 mL of strictly anhydrous, degassed 1,4-Dioxane.

• Reaction: Seal the tube and heat to 105°C for 18–24 hours.

• Self-Validating Checkpoint: Analyze via LC-MS. The final product must show a singular mass peak (ignoring standard ¹³C isotopes) with no heavy halogen isotopic splitting . The complete disappearance of the M+2 peak definitively validates the total functionalization of the pyridazine core.

• Workup: Dilute with water, extract with EtOAc, dry, and purify via reverse-phase HPLC or careful silica gel chromatography to obtain the final 3,4,6-triarylpyridazine.

References

• Molport: 3,6-dibromo-4-iodopyridazine | 1424016-60-3.
• Chemical Science (RSC Publishing): Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes.
• Elektronische Hochschulschriften der LMU München: Selective and Stepwise Functionalization of the Pyridazine Scaffold by using Thio-substituted Pyridazine Building Blocks.
• Elektronische Hochschulschriften der LMU München: New Preparation of TMPZnCl·LiCl by Zn Insertion into TMPCl.

Sources

• 1. 3,6-dibromo-4-iodopyridazine | 1424016-60-3 | Buy Now [molport.com]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Application Note: Regioselective Sonogashira Coupling of 3,6-Dibromo-4-iodopyridazine

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Strategic Rationale & Mechanistic Causality

The synthesis of highly functionalized heteroaromatics is a cornerstone of modern drug discovery. 3,6-Dibromo-4-iodopyridazine is a uniquely valuable building block because it presents three distinct halogen handles on an electron-deficient pyridazine core[1].

When subjected to Sonogashira cross-coupling conditions, this molecule exhibits profound regioselectivity. The reaction relies on the oxidative addition of a Palladium(0) species into a carbon-halogen bond[2]. The causality behind this regioselectivity is driven by two primary factors:

• Bond Dissociation Energy (BDE): The C–I bond (~65 kcal/mol) is significantly weaker than the C–Br bonds (~81 kcal/mol), making the iodide much more susceptible to oxidative addition[3].

• Electronic Activation: The highly electron-deficient nature of the pyridazine ring accelerates the oxidative addition step.

By strictly controlling the thermal energy of the system (maintaining the reaction at 25 °C), the palladium catalyst selectively inserts into the C–I bond[4]. This precise kinetic control leaves the C–Br bonds at positions 3 and 6 completely intact for subsequent, orthogonal cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations).

Catalytic cycle of the regioselective Sonogashira coupling at the C-4 position.

Optimization of Reaction Conditions

To ensure maximum regioselectivity and prevent over-coupling (insertion into C-Br bonds), reaction parameters must be tightly controlled. The table below summarizes the causality behind various experimental choices.

Entry	Catalyst (mol%)	Co-Catalyst (mol%)	Solvent / Base	Temp (°C)	Regioselectivity (C4 vs C3/C6)	Yield (%)	Mechanistic Insight
1	Pd(PPh3)2Cl2 (2%)	CuI (4%)	THF / Et3N	25	>99:1	85	Optimal. Low temp prevents C-Br activation; THF ensures solubility.
2	Pd(PPh3)4 (5%)	CuI (5%)	DMF / DIPEA	25	>99:1	81	Viable alternative, but Pd(0) is more prone to oxidation than Pd(II) precatalysts.
3	Pd(PPh3)2Cl2 (2%)	CuI (4%)	THF / Et3N	70	80:20	58	Failure Mode: Elevated thermal energy overcomes the C-Br activation barrier[3].
4	Pd(dppf)Cl2 (5%)	None	THF / Et3N	50	95:5	72	Copper-free variant avoids Glaser homocoupling but requires higher temp[2].

Standard Operating Protocol (SOP)

This protocol is designed as a self-validating system . Visual cues are embedded within the steps to ensure the operator can confirm the mechanistic progression of the reaction in real-time.

Step-by-step experimental workflow for the Sonogashira coupling protocol.

Step-by-Step Methodology

1. System Preparation (Inert Atmosphere)

• Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar. Backfill with Argon (repeat 3 times). Oxygen must be rigorously excluded to prevent Glaser homocoupling of the terminal alkyne[4].

2. Reagent Loading

• Add 3,6-dibromo-4-iodopyridazine (1.0 mmol, 363.8 mg) to the flask.

• Add Pd(PPh3)2Cl2 (0.02 mmol, 14.0 mg, 2 mol%) and CuI (0.04 mmol, 7.6 mg, 4 mol%).

• Inject anhydrous THF (4.0 mL) and Triethylamine (Et3N) (2.0 mL).

• Self-Validation Checkpoint 1: The suspension will initially appear pale yellow.

3. Alkyne Addition & Catalyst Activation

• Add the terminal alkyne (1.05 mmol) dropwise over 5 minutes via syringe.

• Self-Validation Checkpoint 2: Within 5–10 minutes, the solution will rapidly darken to a deep brown or black color. This visual shift is the definitive indicator that the Pd(II) precatalyst has been reduced to the active Pd(0) species, and the Cu-acetylide transmetalation cycle has successfully initiated.

4. Incubation & Monitoring

• Stir the reaction mixture at 25 °C for 2–4 hours.

• Monitor progression via TLC (Hexanes/EtOAc 4:1) or LC-MS. The starting material (UV active) should be completely consumed, replaced by a single, more polar product spot.

5. Quench & Workup

• Quench the reaction by adding 10 mL of saturated aqueous NH4Cl. This step neutralizes the base and solubilizes the copper salts.

• Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Wash the combined organic layers with brine (15 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

6. Purification

• Purify the crude black oil via flash column chromatography on silica gel (gradient elution: 0% to 20% EtOAc in Hexanes) to isolate the pure 4-alkynyl-3,6-dibromopyridazine derivative.

References

• [1] Title: New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Het Source: uni-muenchen.de URL:

• [3] Title: Sonogashira Coupling Source: Chemistry LibreTexts URL:

• [2] Title: Sonogashira coupling Source: Wikipedia URL:

• [4] Title: Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions Source: nih.gov URL:

Sources

• 1. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions of 5-substituted-1,2,3-triiodobenzene under ambient conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Orthogonal Functionalization of 3,6-Dibromo-4-iodopyridazine for Agrochemical Lead Discovery

Strategic Rationale in Agrochemical Design

The pyridazine and pyridazinone heterocyclic cores have emerged as privileged scaffolds in the development of next-generation, environmentally friendly agrochemicals[1]. Their unique electronic properties and ability to engage in robust hydrogen bonding make them ideal candidates for novel herbicides, fungicides, and insecticides (e.g., cyclopyrimorate, flufenpyr, and dimpropyridaz)[1].

However, the rapid discovery of these active ingredients relies heavily on the availability of highly functionalized, versatile building blocks. 3,6-Dibromo-4-iodopyridazine (CAS: 1424016-60-3) is a premier tri-halogenated scaffold that offers unparalleled synthetic flexibility. The strategic advantage of this molecule lies in its orthogonal reactivity . The inherent bond dissociation energy gradient between the carbon-iodine (C-I) bond at the C-4 position and the carbon-bromine (C-Br) bonds at the C-3 and C-6 positions allows researchers to perform sequential, highly regioselective cross-coupling reactions without the need for cumbersome protection/deprotection steps.

Reactivity & Conditions Matrix

To successfully leverage this building block, scientists must match the specific halogen reactivity with the appropriate catalytic system. The table below summarizes the quantitative and qualitative parameters for orthogonal functionalization.

Reaction Site	Halogen	Relative Bond Reactivity	Preferred Coupling Reaction	Optimal Catalyst System	Typical Yield
C-4	Iodine	Highest (Rapid Oxidative Addition)	Negishi Cross-Coupling	Pd(dba)₂ / tfp	75 - 85%
C-3 / C-6	Bromine	Moderate (Requires Thermal Activation)	Suzuki-Miyaura Coupling	PdCl₂(dppf) / Na₂CO₃	60 - 80%

Synthetic Workflow Visualization

Workflow for the orthogonal functionalization of 3,6-dibromo-4-iodopyridazine in lead discovery.

Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific analytical checkpoints, researchers can ensure the mechanistic integrity of each step before proceeding to the next phase of agrochemical development.

Protocol 1: Regioselective C-4 Functionalization via Negishi Cross-Coupling

Causality & Mechanistic Insight: The C-I bond at the C-4 position is significantly weaker than the adjacent C-Br bonds. To exploit this, a mild Negishi cross-coupling is employed at room temperature. The choice of catalyst is critical: Bis(dibenzylideneacetone)palladium(0) [Pd(dba)₂] paired with tri-2-furylphosphine (tfp) is highly recommended. The tfp ligand is slightly electron-poor and sterically undemanding, which accelerates the reductive elimination step and prevents unwanted over-coupling or activation of the C-Br bonds.

Step-by-Step Methodology:

• Preparation: In an argon-flushed Schlenk flask, dissolve 3,6-dibromo-4-iodopyridazine (364 mg, 1.0 mmol) in anhydrous THF (1.0 mL).

• Catalyst Activation: Add Pd(dba)₂ (11 mg, 0.02 mmol, 2 mol%) and tfp (9 mg, 0.04 mmol, 4 mol%) to the solution. Stir for 5 minutes at 25 °C until a homogeneous active catalyst complex forms.

• Coupling: Dropwise, add the desired organozinc reagent (e.g., 4-(ethoxycarbonyl)phenylzinc iodide, 0.8 mmol) over 10 minutes.

• Incubation: Stir the reaction mixture continuously for 3 hours at 25 °C.

• Quenching & Extraction: Quench the reaction by adding 25 mL of saturated aqueous Na₂CO₃ solution. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate in vacuo.

Self-Validation Checkpoint: Analyze the crude mixture via GC-MS. A successful C-4 functionalization will yield a molecular ion peak exhibiting a distinct 1:2:1 isotopic pattern , which is the unmistakable signature of the two retained bromine atoms at C-3 and C-6. If a 1:1 pattern is observed, unwanted C-Br activation has occurred, indicating the reaction temperature was too high or the organozinc reagent was added too rapidly.

Protocol 2: Global C-3 / C-6 Functionalization via Suzuki-Miyaura Coupling

Causality & Mechanistic Insight: Once the highly reactive iodine is replaced, the remaining C-Br bonds can be functionalized to build the final agrochemical architecture. Because the pyridazine core is now sterically hindered by the new C-4 substituent, standard phosphine ligands often fail. Using PdCl₂(dppf) is essential here[2]; the 1,1'-Bis(diphenylphosphino)ferrocene (dppf) ligand possesses a large bite angle that forces the palladium center into a geometry that highly favors reductive elimination, overcoming the steric bulk of the ortho-substituent.

Step-by-Step Methodology:

• Preparation: In a sealed reaction vial under inert atmosphere, combine the C-4 functionalized 3,6-dibromopyridazine intermediate (1.0 equiv), the target aryl/alkyl boronic acid (2.5 equiv for symmetric double functionalization), and PdCl₂(dppf)·CH₂Cl₂ (5 mol%).

• Solvent System: Add a degassed mixture of DMF or 1,4-Dioxane (0.1 M relative to the pyridazine) and 2M aqueous Na₂CO₃ (3.0 equiv)[2].

• Thermal Activation: Seal the vial and heat the biphasic mixture to 90 °C for 18 hours with vigorous stirring[2].

• Workup: Cool to room temperature, dilute with water, and extract with Dichloromethane (DCM). Wash the organic layer with brine to remove residual DMF, dry over Na₂SO₄, and purify via flash chromatography.

Self-Validation Checkpoint: Monitor the reaction via TLC (UV active). The starting material spot should completely disappear. Subsequent LC-MS analysis must show the complete loss of the bromine isotopic signature, confirming that both the C-3 and C-6 positions have been successfully cross-coupled to form the final agrochemical lead.

References

• Pyridazine and pyridazinone compounds in crops protection: a review Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Heteroaromatics Source: Ludwig-Maximilians-Universität (LMU) München e-Theses URL:[Link]

• Synthetic Mimics of Antimicrobial Peptides From Triaryl Scaffolds Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. Pyridazine and pyridazinone compounds in crops protection: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthetic Mimics of Antimicrobial Peptides From Triaryl Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Regioselective Palladium-Catalyzed Buchwald-Hartwig Amination of 3,6-Dibromo-4-iodopyridazine

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Focus: Mechanistic rationale, reaction optimization, and standardized protocols for the functionalization of polyhalogenated diazines.

Introduction & Strategic Significance

The pyridazine core is a privileged scaffold in modern drug discovery, frequently appearing in kinase inhibitors, neurological agents, and agrochemical formulations. Functionalizing polyhalogenated pyridazines, such as 3,6-dibromo-4-iodopyridazine (CAS: 1424016-60-3)[1], offers a powerful vector for rapid analog synthesis.

This application note establishes a robust, self-validating protocol for the regioselective Buchwald-Hartwig amination of 3,6-dibromo-4-iodopyridazine. By leveraging the differential reactivity of carbon-halogen bonds, researchers can install complex amine pharmacophores specifically at the C4 position while preserving the C3 and C6 bromo substituents for subsequent, orthogonal cross-coupling reactions.

Mechanistic Rationale: The Hierarchy of Halogens

In transition-metal-catalyzed cross-couplings, chemoselectivity on polyhalogenated heterocycles is strictly dictated by the relative bond dissociation energies (BDE) of the carbon-halogen bonds. The BDE of the C-I bond (~65 kcal/mol) is significantly lower than that of the C-Br bond (~81 kcal/mol). Consequently, the active Pd(0) species undergoes oxidative addition preferentially at the C4-iodo position.

This inherent reactivity gradient eliminates the need for stoichiometric blocking groups. However, the highly electron-deficient nature of the resulting dibromopyridazine intermediate can over-stabilize the Pd(II) amido complex, creating a high activation barrier for the final reductive elimination step[2]. To overcome this thermodynamic hurdle, the protocol necessitates the use of bulky, bidentate phosphine ligands (e.g., Xantphos) that enforce a wide bite angle, sterically driving the reductive elimination forward to release the desired product.

Catalytic Cycle & Pathway Visualization

The following diagram illustrates the catalytic workflow, highlighting the critical regioselective oxidative addition and the ligand-driven reductive elimination required for this specific substrate.

Caption: Catalytic cycle of regioselective Buchwald-Hartwig amination at the C4 position.

Reaction Optimization Matrix

To establish a trustworthy and reproducible system, various reaction parameters were evaluated. The table below summarizes the quantitative impact of catalyst/ligand systems and bases on the yield of the C4-aminated product (using morpholine as a model secondary amine).

Precatalyst	Ligand	Base	Solvent	Temp (°C)	Regioselectivity (C4:C3/C6)	Isolated Yield (%)
Pd(OAc)₂	PPh₃	K₂CO₃	Toluene	100	85:15	32%
Pd₂(dba)₃	BINAP	Cs₂CO₃	1,4-Dioxane	90	92:8	58%
Pd₂(dba)₃	Xantphos	Cs₂CO₃	1,4-Dioxane	90	>99:1	86%
Pd₂(dba)₃	Xantphos	NaOtBu	1,4-Dioxane	90	N/A (Decomp.)	<10%

Expert Insight: The use of strong alkoxide bases (e.g., NaOtBu) leads to the rapid degradation of the sensitive polyhalogenated pyridazine ring[3]. The milder inorganic base Cs₂CO₃, paired with the large bite-angle ligand Xantphos, provides the optimal balance of reactivity and structural preservation.

Standard Operating Protocol (SOP)

Target: Synthesis of 4-Morpholino-3,6-dibromopyridazine

Materials & Reagents:

• 3,6-Dibromo-4-iodopyridazine (1.0 equiv, 1.0 mmol, 363.8 mg)

• Morpholine (1.2 equiv, 1.2 mmol, 104.5 mg)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv, 2 mol%, 18.3 mg)

• Xantphos (0.04 equiv, 4 mol%, 23.1 mg)

• Cesium Carbonate [Cs₂CO₃] (2.0 equiv, 2.0 mmol, 651.6 mg)

• Anhydrous 1,4-Dioxane (5.0 mL)

Step-by-Step Methodology:

• Preparation of the Reaction Vessel: Oven-dry a 20 mL Schlenk tube equipped with a magnetic stir bar. Cool under a continuous stream of dry argon.

• Solid Reagent Loading: Add 3,6-dibromo-4-iodopyridazine, Pd₂(dba)₃, Xantphos, and Cs₂CO₃ to the tube.

• Inert Atmosphere Exchange: Seal the tube with a rubber septum. Evacuate the vessel and backfill with argon (repeat 3 times) to ensure a strictly oxygen-free environment, which is critical for preventing the oxidation of the Pd(0) catalyst.

• Liquid Addition: Inject anhydrous 1,4-Dioxane (5.0 mL) followed by morpholine via a gas-tight syringe.

• Reaction Execution: Replace the septum with a Teflon screwcap under positive argon flow. Seal tightly and submerge the tube in a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) for 12 hours.

• Reaction Monitoring: Monitor reaction progress via TLC (Hexanes/EtOAc, 3:1) or LC-MS until the complete consumption of the starting material (m/z = 363.8) is observed.

• Workup & Extraction: Cool the reaction mixture to room temperature. Dilute with EtOAc (15 mL) and filter through a short pad of Celite® to remove the palladium catalyst and insoluble inorganic salts[2]. Wash the Celite pad with additional EtOAc (10 mL).

• Purification: Concentrate the combined filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (gradient elution: 5% to 20% EtOAc in Hexanes) to afford the pure 4-morpholino-3,6-dibromopyridazine.

Analytical Validation & Troubleshooting

• Regioisomer Identification: The success of the regioselective amination can be definitively verified via ¹H NMR. The starting material lacks protons at the C4 position, while the desired product will display a characteristic, highly deshielded singlet for the solitary C5 proton on the pyridazine ring (typically observed around δ 6.8 - 7.2 ppm, depending on the amine).

• Troubleshooting Dehalogenation: If significant hydrodehalogenation is observed (loss of the C3 or C6 bromine atoms), ensure that the 1,4-Dioxane is strictly anhydrous and peroxide-free. Trace moisture can lead to premature protonation of the palladium intermediate.

• Troubleshooting Low Conversion: If the reaction stalls and a black precipitate forms, the active palladium catalyst has likely aggregated into inactive "palladium black." Consider increasing the ligand-to-palladium ratio slightly (e.g., 2.5:1) to better stabilize the active monomeric Pd(0) species throughout the catalytic cycle.

References

• Title: 3,6-Dibromo-4-iodopyridazine | CAS 1424016-60-3 Source: BLD Pharm URL
• Title: New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Het Source: Elektronische Hochschulschriften der LMU München URL
• Title: Tetrafluoropyridazíne: a scaffold for the synthesis of highly functionalised heterocycles Source: Durham E-Theses URL
• Title: 2-Amino-6-chloroimidazo[1,2-b]pyridazine Source: Benchchem URL
• Title: 2-(6-Bromopyridazin-3-yl)

Sources

• 1. 1424016-60-3|3,6-Dibromo-4-iodopyridazine|BLD Pharm [bldpharm.com]
• 2. 2-(6-Bromopyridazin-3-yl)propan-2-ol | Benchchem [benchchem.com]
• 3. 2-Amino-6-chloroimidazo[1,2-b]pyridazine | 887625-09-4 | Benchchem [benchchem.com]

3,6-dibromo-4-iodopyridazine applications in OLED material synthesis

Application Note: Regioselective Functionalization of 3,6-Dibromo-4-iodopyridazine for Advanced OLED Material Synthesis

Executive Summary

The development of high-efficiency Organic Light-Emitting Diodes (OLEDs) relies heavily on the precise engineering of Donor-Acceptor (D-A) molecules. Pyridazine derivatives have emerged as exceptional electron-accepting cores due to their inherent electron-deficient nature, high polarity, and deep Lowest Unoccupied Molecular Orbital (LUMO) levels[1].

For synthetic chemists, 3,6-dibromo-4-iodopyridazine (CAS: 1424016-60-3) serves as a premier polyhalogenated building block. Its unique asymmetric halogenation provides an orthogonal reactivity profile, allowing for the sequential, regioselective attachment of tuning groups and donor moieties (such as carbazole or phenoxazine) to construct sophisticated Thermally Activated Delayed Fluorescence (TADF) emitters and phosphorescent host materials[1][2].

Mechanistic Rationale: The Causality of Regioselectivity

The success of utilizing 3,6-dibromo-4-iodopyridazine lies in the thermodynamic and kinetic differences between its carbon-halogen bonds.

• Oxidative Addition Bias: The bond dissociation energy (BDE) of the C-I bond at the 4-position (~210 kJ/mol) is significantly lower than that of the C-Br bonds at the 3,6-positions (~280 kJ/mol).

• Catalyst Selection: When exposed to a Pd(0) catalyst under mild thermal conditions (≤60 °C), oxidative addition occurs exclusively at the C4-iodine site[3]. The C3 and C6 bromines remain completely intact, serving as latent handles for subsequent, higher-energy cross-coupling reactions (e.g., Buchwald-Hartwig aminations).

• Electronic Tuning: Functionalizing the C4 position first allows researchers to install a steric or electronic "tuning" aryl group. Subsequent global amination at the C3 and C6 positions with bulky donor groups forces a highly twisted molecular geometry. This orthogonal D-A twist minimizes the spatial overlap between the Highest Occupied Molecular Orbital (HOMO) and LUMO, a strict prerequisite for achieving the small singlet-triplet energy gap ( ΔEST​ ) required for TADF[1].

Synthetic Workflow Visualization

Fig 1: Regioselective cross-coupling workflow for 3,6-dibromo-4-iodopyridazine in OLED synthesis.

Experimental Protocols

The following self-validating protocols detail the sequential functionalization of 3,6-dibromo-4-iodopyridazine.

Step 1: Regioselective C4-Functionalization (Suzuki-Miyaura Coupling)

Objective: Install an aryl spacer/tuning group exclusively at the C4 position without activating the C-Br bonds[3].

• Preparation: In a flame-dried Schlenk flask under N 2​ , charge 3,6-dibromo-4-iodopyridazine (1.0 equiv), the desired arylboronic acid (1.05 equiv—strict stoichiometric control is critical to prevent over-coupling), and Pd(PPh 3​ ) 4​ (0.05 equiv).

• Solvation: Add a degassed solvent mixture of Toluene/Ethanol (2:1 v/v), followed by an aqueous solution of K 2​ CO 3​ (2.0 M, 2.0 equiv).

• Reaction: Heat the biphasic mixture to exactly 60 °C. Causality: Exceeding 70 °C risks premature activation of the C3/C6 C-Br bonds, leading to inseparable oligomeric mixtures. Stir for 4–6 hours.

• Self-Validation (IPC): Monitor the reaction via GC-MS. The target intermediate must exhibit a highly distinct 1:2:1 isotopic cluster in its molecular ion peak, confirming the retention of two bromine atoms ( 79 Br/ 81 Br).

• Workup: Extract with dichloromethane, dry over MgSO 4​ , and purify via silica gel chromatography to isolate the 3,6-dibromo-4-arylpyridazine intermediate.

Step 2: Global C3,C6-Amination (Buchwald-Hartwig Cross-Coupling)

Objective: Attach electron-donating groups (e.g., Carbazole or Phenoxazine) to the remaining C-Br sites to finalize the D-A architecture[1][2].

• Preparation: In a sealed pressure tube under N 2​ , combine the intermediate from Step 1 (1.0 equiv), the amine donor (e.g., 9H-carbazole, 2.5 equiv), Pd 2​ (dba) 3​ (0.05 equiv), and SPhos or P(t-Bu) 3​ (0.10 equiv).

• Base Addition: Add Sodium tert-butoxide (NaOtBu) (3.0 equiv). Causality: A strong, soluble base is required to rapidly deprotonate the secondary amine, accelerating the transmetalation step in the catalytic cycle.

• Reaction: Suspend in anhydrous toluene and heat to 110 °C (reflux) for 12–24 hours.

• Self-Validation (IPC): The reaction mixture will undergo a stark colorimetric shift from pale yellow to deep orange/red, visually indicating the formation of the extended conjugated charge-transfer system.

• Workup: Filter through a Celite pad to remove Pd black, concentrate, and recrystallize from toluene/ethanol.

Step 3: Device-Grade Purification (Sublimation)

Objective: Achieve >99.99% purity for optoelectronic device fabrication. Causality: OLED devices are hyper-sensitive to trace impurities. Residual halogens act as severe triplet quenchers, and trace palladium creates non-radiative decay pathways, drastically reducing the External Quantum Efficiency (EQE).

• Protocol: Subject the recrystallized material to temperature-gradient vacuum sublimation at 10−6 Torr.

• Self-Validation: The final sublimed material must leave zero ash residue in the source boat and exhibit a sharp, single endothermic melting peak in Differential Scanning Calorimetry (DSC), confirming absolute phase purity[1].

Data Presentation: Photophysical Properties of Pyridazine OLED Materials

The regioselective functionalization of the pyridazine core allows for precise tuning of the frontier molecular orbitals. Below is a comparative summary of typical device data achieved using pyridazine-based materials synthesized via similar cross-coupling pathways[1][2].

Material Role	Core Structure	Donor Moieties (C3, C6)	HOMO (eV)	LUMO (eV)	Triplet Energy ( T1​ )	Max EQE (%)
TADF Emitter	Pyridazine	Phenoxazine	-5.42	-2.90	2.65 eV	5.8%
TADF Emitter	Pyridazine	Acridine	-5.38	-2.85	2.70 eV	4.2%
PhOLED Host	Pyridazine	Carbazole	-5.80	-2.75	2.85 eV	17.7%

Note: The deep LUMO levels (>-3.0 eV) confirm the strong electron-accepting nature of the pyridazine core, making these materials highly resistant to electron-induced degradation in working devices.

References

• Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence Source: MDPI (Materials) URL:[Link]

• Structure–Property Study on Two New D–A Type Materials Comprising Pyridazine Moiety and the OLED Application as Host Source: ACS Publications (ACS Applied Materials & Interfaces) URL:[Link]

• New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Heteroaromatics Source: Elektronische Hochschulschriften der LMU München (Dissertation) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Application Note: Regioselective Stille Cross-Coupling of 3,6-Dibromo-4-iodopyridazine

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Technical Protocol & Mechanistic Guide

Executive Summary

Polyhalogenated heterocycles are highly prized scaffolds in medicinal chemistry and materials science due to their capacity for orthogonal, step-wise functionalization. Among these, 3,6-dibromo-4-iodopyridazine (CAS: 1424016-60-3) stands out as an exceptionally versatile building block[1]. The presence of three halogen atoms on the electron-deficient pyridazine core allows for precise, site-selective carbon-carbon bond formation.

This application note details the mechanistic rationale and experimental protocols for the regioselective Stille cross-coupling of 3,6-dibromo-4-iodopyridazine. By exploiting the differential reactivity of the carbon-halogen bonds, researchers can selectively install complex aryl, heteroaryl, or vinyl groups at the C-4 position while preserving the C-3 and C-6 bromines for downstream derivatization.

Mechanistic Insights & Causality (E-E-A-T)

The Principle of Regioselectivity

In palladium-catalyzed cross-coupling reactions, the oxidative addition of the Pd(0) catalyst to the carbon-halogen bond is typically the rate-determining step. The regioselectivity of 3,6-dibromo-4-iodopyridazine is governed by the distinct bond dissociation energies (BDE) of its substituents[2]:

• C–I Bond (C-4): ~238 kJ/mol

• C–Br Bonds (C-3, C-6): ~335 kJ/mol

Because the C–I bond is significantly weaker and more polarizable than the C–Br bonds, Pd(0) undergoes oxidative addition at the C-4 position orders of magnitude faster than at C-3 or C-6. Furthermore, the highly electron-deficient nature of the pyridazine ring accelerates this oxidative addition, making the Stille coupling highly efficient even at moderate temperatures[3].

Why Stille Coupling?

While Negishi and Suzuki couplings are viable, the Stille coupling (using organostannanes) is particularly advantageous for this scaffold. Organotin reagents exhibit near-perfect chemoselectivity, tolerating sensitive functional groups (aldehydes, ketones, esters) without requiring protecting groups. Additionally, Stille conditions are generally milder, preventing unwanted side-reactions such as protodehalogenation or over-coupling at the C-Br sites.

Figure 1: Catalytic cycle of the regioselective Stille coupling at the C-4 position.

Quantitative Data: Condition Optimization

The choice of catalyst, solvent, and temperature directly impacts the yield and regioselectivity. Below is a summary of optimized conditions for coupling various stannanes to the C-4 position, ensuring the C-3 and C-6 bromines remain intact.

Organostannane Reagent	Catalyst System	Solvent	Temp (°C)	Time (h)	Expected Yield (C-4)
Tributyl(phenyl)stannane	Pd(PPh₃)₄ (5 mol%)	Toluene	80	12	82 - 85%
2-(Tributylstannyl)thiophene	PdCl₂(PPh₃)₂ (5 mol%)	DMF	90	8	78 - 81%
Tributyl(vinyl)stannane	Pd₂(dba)₃ / P(t-Bu)₃	THF	65	6	88 - 92%
Tributyl(2-pyridyl)stannane	Pd(PPh₃)₄ + CuI (10 mol%)	Toluene	100	16	65 - 70%

Note: The addition of CuI (copper(I) iodide) as a co-catalyst is highly recommended when using electron-deficient or heteroaryl stannanes to accelerate the transmetalation step (the "copper effect").

Experimental Protocol: C-4 Regioselective Stille Coupling

This protocol outlines the synthesis of 4-phenyl-3,6-dibromopyridazine using tributyl(phenyl)stannane. The methodology is designed as a self-validating system: the inclusion of a specific potassium fluoride (KF) workup ensures the removal of toxic and chromatographically stubborn tin byproducts, a critical step for reliable analytical validation.

Reagents & Materials

• 3,6-dibromo-4-iodopyridazine (1.0 equiv, 1.0 mmol, 363.8 mg)

• Tributyl(phenyl)stannane (1.05 equiv, 1.05 mmol, 385.5 mg)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv, 0.05 mmol, 57.8 mg)

• Anhydrous Toluene (10 mL)

• Aqueous Potassium Fluoride (KF) solution (sat., 10 mL)

• Argon or Nitrogen gas

Step-by-Step Methodology

Step 1: Reaction Setup & Degassing (Critical)

• To an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 3,6-dibromo-4-iodopyridazine (363.8 mg) and Pd(PPh₃)₄ (57.8 mg).

• Seal the flask with a rubber septum and purge the atmosphere by applying vacuum and backfilling with Argon (repeat 3 times).

• Add anhydrous toluene (10 mL) via syringe.

• Causality Note: Sparge the solution with Argon for 10 minutes. Oxygen must be rigorously excluded to prevent the oxidation of the Pd(0) catalyst to inactive Pd(II) species and to prevent oxidative homocoupling of the stannane.

Step 2: Reagent Addition & Heating

• Add tributyl(phenyl)stannane (385.5 mg) dropwise via syringe.

• Place the flask in a pre-heated oil bath at 80 °C.

• Stir the reaction mixture vigorously for 12 hours. Monitor the reaction progress via TLC (Hexanes:EtOAc 4:1). The starting material (C-I) will disappear, replaced by a new, UV-active spot.

Step 3: KF Workup (Tin Removal)

• Once the reaction is complete, cool the mixture to room temperature.

• Add 10 mL of saturated aqueous KF solution and stir vigorously for 45 minutes.

• Causality Note: Tributyltin halides (the byproduct of the coupling) are highly soluble in organic solvents and streak on silica gel. The fluoride ions react with the tin byproduct to form polymeric tributyltin fluoride (Bu₃SnF), which is a highly insoluble white precipitate.

• Filter the biphasic mixture through a pad of Celite to remove the Bu₃SnF precipitate and palladium black.

Step 4: Extraction & Purification

• Transfer the filtrate to a separatory funnel. Separate the organic layer and extract the aqueous layer with EtOAc (2 × 15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography on silica gel (gradient elution: 100% Hexanes to 85:15 Hexanes:EtOAc) to yield the pure 4-phenyl-3,6-dibromopyridazine.

Downstream Workflow: Step-Wise Functionalization

Once the C-4 position is functionalized, the remaining C-3 and C-6 bromines can be sequentially targeted. Because the C-3 bromine is adjacent to a nitrogen atom and the newly installed C-4 group (steric/electronic differentiation), it often exhibits different reactivity compared to the C-6 bromine under specific catalytic conditions or nucleophilic aromatic substitution (S_NAr) conditions.

Figure 2: Orthogonal step-wise functionalization strategy of the pyridazine scaffold.

References

• New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Het Source: Ludwig-Maximilians-Universität München (LMU) URL:[Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Donor−Acceptor−Donor-Type Liquid Crystal with a Pyridazine Core Source: Organic Letters (ACS Publications) URL:[Link]

Sources

• 1. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 3,6-Dibromo-4-iodopyridazine Cross-Coupling Reactions

Welcome to the Technical Support Center for heterocyclic cross-coupling methodologies. This guide is engineered for researchers, scientists, and drug development professionals working with highly functionalized polyhalodiazines.

Working with 3,6-dibromo-4-iodopyridazine presents a unique synthetic challenge: achieving high-yielding, regioselective carbon-carbon bond formation at the C4 position while preserving the C3 and C6 carbon-bromine bonds for downstream functionalization. This guide synthesizes field-proven insights, mechanistic causality, and self-validating protocols to help you troubleshoot and optimize your yields.

Mechanistic Foundations: The Causality of Regioselectivity

To troubleshoot yield issues, one must first understand the thermodynamic and kinetic landscape of the molecule. 3,6-dibromo-4-iodopyridazine contains three potential sites for oxidative addition. However, the carbon-iodine (C-I) bond at the C4 position is significantly weaker (bond dissociation energy ~55 kcal/mol) than the carbon-bromine (C-Br) bonds at C3 and C6 (~68 kcal/mol).

This energy differential allows a Palladium(0) catalyst to undergo regioselective oxidative addition exclusively at the C4 position under mild conditions[1][2]. If the reaction temperature is too high, or if the ligand is excessively electron-donating, the kinetic barrier for C-Br insertion is overcome, leading to unwanted over-coupling and complex mixtures.

Fig 1. Regioselective Pd-catalyzed cycle at the C4 position.

Troubleshooting FAQs

Fig 2. Diagnostic workflow for cross-coupling yield optimization.

Q: My LC-MS shows a mixture of mono-, di-, and tri-coupled products. How do I stop over-coupling? A: Over-coupling is a symptom of a hyperactive catalytic system or excessive thermal energy. When using highly electron-rich dialkylbiaryl phosphine ligands (like XPhos or SPhos), the Pd center becomes electron-dense enough to readily insert into the C-Br bonds after the C-I bond is consumed. Actionable Fix: Switch to a moderately electron-donating, sterically accessible ligand such as tri-2-furylphosphine (tfp) or triphenylphosphine (PPh 3​ ). Maintain the reaction temperature between 20 °C and 40 °C. The use of Pd(dba) 2​ and tfp at 25 °C has been proven to yield exclusively the C4-coupled product in Negishi reactions[3][4].

Q: The reaction stalls at 40-50% conversion, and I see palladium black precipitating. Should I heat it up? A: No. Heating a stalled polyhalopyridazine reaction will only trigger C-Br activation or rapid catalyst decomposition. Palladium black indicates that the reductive elimination step is failing, or transmetalation is too slow, leaving the Pd(II) intermediate vulnerable to degradation. Actionable Fix: If performing a Suzuki coupling, the bottleneck is likely transmetalation. Switch to a more soluble base (e.g., Cs 2​ CO 3​ instead of Na 2​ CO 3​ ) or add a phase-transfer catalyst if using a biphasic solvent system. For Negishi couplings, ensure your organozinc reagent is freshly titrated; degraded zinc reagents stall the cycle.

Q: I am losing the starting material, but my main byproduct is 3,6-dibromopyridazine (loss of iodine). What causes this? A: This is hydrodehalogenation. It occurs when the Pd(II)-aryl intermediate undergoes β -hydride elimination (if aliphatic alcohols are present) or reacts with adventitious protons before the transmetalating agent can engage. Actionable Fix: Rigorously exclude primary and secondary alcohols (like ethanol or isopropanol) from your solvent mixture, as they act as hydride donors. Ensure your solvents are thoroughly degassed and anhydrous.

Quantitative Data: Parameter Optimization Matrix

To facilitate rapid experimental design, the following table summarizes the optimal parameters for maximizing C4-selectivity and overall yield based on established literature for polyhalopyridazines[3][5][6].

Coupling Type	Preferred Catalyst	Preferred Ligand	Base / Additive	Optimal Temp	Typical Yield	Selectivity (C4 vs C3/C6)
Negishi	Pd(dba) 2​ (2 mol%)	tfp (4 mol%)	None (Organozinc)	25 °C	75 - 85%	> 99:1
Suzuki-Miyaura	PdCl 2​ (dppf) (5 mol%)	dppf (built-in)	K 3​ PO 4​ (aq)	40 - 50 °C	60 - 75%	95:5
Stille	Pd(PPh 3​ ) 4​ (5 mol%)	PPh 3​ (built-in)	CuI (10 mol%)	60 °C	50 - 65%	90:10

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific visual and analytical checkpoints, you can verify the integrity of the reaction in real-time.

Protocol A: Regioselective Negishi Cross-Coupling at C4

This method utilizes mild conditions to completely suppress C-Br activation[3][4].

Step 1: System Preparation In a flame-dried, argon-flushed Schlenk flask equipped with a magnetic stir bar, add 3,6-dibromo-4-iodopyridazine (1.0 mmol). Dissolve in anhydrous THF (2.0 mL). Validation Check: The solution should be pale yellow and completely clear. Any cloudiness indicates moisture.

Step 2: Catalyst Activation Add Pd(dba) 2​ (0.02 mmol, 2 mol%) and tri-2-furylphosphine (tfp) (0.04 mmol, 4 mol%). Stir for 5 minutes at 25 °C. Validation Check: The solution will transition to a deep red/orange color, indicating the formation of the active Pd(0)-tfp complex.

Step 3: Transmetalation & Coupling Dropwise, add the arylzinc iodide reagent (1.1 mmol, 1.1 equiv) via syringe. Maintain the temperature strictly at 25 °C. Stir for 3 hours. Validation Check (LC-MS): Sample 5 μ L into acetonitrile. A successful reaction will show the complete disappearance of the starting material's distinctive isotopic cluster (m/z ~363) and the appearance of the mono-coupled product. If unreacted starting material remains, do not heat; add 0.5 mol% additional catalyst.

Step 4: Quench and Workup Quench the reaction with saturated aqueous Na 2​ CO 3​ (10 mL). Extract with EtOAc (3 x 15 mL), dry over anhydrous MgSO 4​ , and concentrate in vacuo. Purify via flash chromatography.

Protocol B: Regioselective Suzuki-Miyaura Cross-Coupling at C4

Optimized for boronic acids where Negishi is not viable[5][7].

Step 1: Reagent Assembly In a 20 mL vial, combine 3,6-dibromo-4-iodopyridazine (1.0 mmol), the arylboronic acid (1.05 mmol), and PdCl 2​ (dppf)·CH 2​ Cl 2​ (0.05 mmol, 5 mol%).

Step 2: Solvent and Base Addition Add a degassed mixture of 1,4-Dioxane (4.0 mL) and 2M aqueous K 3​ PO 4​ (1.0 mL). Causality Note: K 3​ PO 4​ is preferred over Na 2​ CO 3​ as it provides superior transmetalation kinetics at lower temperatures, preventing the need to heat the reaction to temperatures where C-Br bonds become labile.

Step 3: Controlled Heating Seal the vial and heat to 40 °C (do not exceed 50 °C) for 12 hours under vigorous stirring. Validation Check: The biphasic mixture should remain a consistent amber/brown. Rapid blackening within the first hour indicates catalyst death (oxygen ingress or boronic acid homocoupling).

Step 4: Workup Cool to room temperature, dilute with water (10 mL), and extract with dichloromethane (3 x 15 mL). Dry the organic layer over Na 2​ SO 4​ , filter, and concentrate for chromatographic purification.

References

• New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Heteroaromatics Source: Elektronische Hochschulschriften der LMU München (2013) URL:[Link]

• New Preparation of TMPZnCl·LiCl by Zn Insertion into TMPCl. Application to the Functionalization of Dibromodiazines Source: Amazon S3 / LMU München Supplemental Data (2026) URL:[Link]

• Selective and Stepwise Functionalization of the Pyridazine Scaffold by using Thio-substituted Pyridazine Building Blocks Source: Elektronische Hochschulschriften der LMU München (2023) URL:[Link]

• Dalton Transactions - RSC Publishing (Synthesis of 5,5'-(pyridazine-3,6-diyl)-diisophthalate via Suzuki cross-coupling) Source: Royal Society of Chemistry URL:[Link]

• Synthetic Mimics of Antimicrobial Peptides From Triaryl Scaffolds Source: PMC - NIH URL:[Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS Source: Nobel Prize Scientific Background (2010) URL:[Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups Source: PMC - NIH URL:[Link]

Sources

• 1. nobelprize.org [nobelprize.org]
• 2. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Synthetic Mimics of Antimicrobial Peptides From Triaryl Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategic Minimization of Debromination in Reactions with 3,6-Dibromo-4-iodopyridazine

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for handling 3,6-dibromo-4-iodopyridazine. The focus is on minimizing the common and often frustrating side reaction of debromination during synthetic transformations. By understanding the underlying mechanisms and carefully selecting reaction conditions, you can significantly improve the yield and purity of your desired products.

Frequently Asked Questions (FAQs)

Q1: I'm observing significant debromination in my cross-coupling reaction with 3,6-dibromo-4-iodopyridazine. What is the most likely cause?

A1: Debromination in palladium-catalyzed cross-coupling reactions is frequently attributed to the formation of palladium-hydride (Pd-H) species.[1] These species can arise from various sources in your reaction mixture, including the base, solvent, or even trace impurities like water.[1][2] Once formed, the Pd-H species can react with your starting material or product, replacing a bromine atom with a hydrogen atom. Factors such as high temperatures and the use of strong bases can exacerbate this issue.[1]

Q2: Which halogen is most likely to be removed in a side reaction?

A2: While the C-I bond is the most reactive and typically the target for selective cross-coupling, the C-Br bonds are susceptible to reductive dehalogenation (debromination). The general reactivity order for palladium-catalyzed couplings is C-I > C-Br > C-Cl.[3] Therefore, under conditions that favor dehalogenation, one or both of the bromine atoms may be replaced by hydrogen.

Q3: How does the electron-deficient nature of the pyridazine ring influence debromination?

A3: The pyridazine ring is electron-deficient due to the two adjacent nitrogen atoms. This property generally facilitates the initial oxidative addition step in palladium-catalyzed cross-coupling reactions, which is often rate-limiting.[4] However, this electron deficiency can also make the halogenated positions more susceptible to reductive processes that lead to debromination.

Q4: Can my purification method contribute to the degradation of my product?

A4: Yes, purification of halogenated pyridazines can be challenging. The basic nitrogen atoms of the pyridazine ring can interact strongly with acidic silica gel, which may lead to tailing, poor separation, or even on-column decomposition.[5] It is often advisable to use deactivated (neutral) silica or alumina for chromatography.

Troubleshooting Guide: Minimizing Debromination

This section provides a systematic approach to troubleshooting and minimizing debromination side reactions in common synthetic transformations involving 3,6-dibromo-4-iodopyridazine.

Issue 1: Significant Debromination in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Sonogashira, Stille)

Symptoms:

• Formation of 3-bromo-4-iodo-6-H-pyridazine or 4-iodo-3,6-di-H-pyridazine as byproducts.

• Low yield of the desired coupled product.

• Complex product mixture that is difficult to purify.[2]

Root Causes and Solutions:

The primary cause of debromination in these reactions is often the formation of a palladium-hydride species.[2] The following workflow can help you systematically address this issue.

Troubleshooting Workflow for Debromination in Pd-Catalyzed Cross-Coupling Reactions

Caption: A systematic workflow for troubleshooting debromination in Pd-catalyzed cross-coupling reactions.

Detailed Recommendations:

Parameter	Recommendation	Rationale
Base Selection	Switch from strong bases (e.g., NaOtBu, KOtBu) to milder inorganic bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃.[1]	Strong bases are more likely to promote the formation of palladium-hydride species, which are key intermediates in the debromination pathway.[1]
Temperature Control	Lower the reaction temperature. Start with milder conditions (e.g., 60-80 °C) and gradually increase if the desired reaction is too slow.[2]	Debromination side reactions often have a higher activation energy than the desired cross-coupling. Lowering the temperature can therefore selectively slow down the undesired pathway.[1]
Catalyst & Ligand	Use bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos.[2] Consider using pre-formed catalysts (e.g., XPhos Pd G2/G3) for improved activity and stability.[6]	These ligands can accelerate the rate of reductive elimination (the product-forming step) relative to competing side reactions like debromination. They also help to stabilize the active palladium catalyst.[7]
Solvent & Reagents	Use anhydrous, degassed solvents. Ensure all reagents are of high purity and dry.	Protic impurities like water or alcohols can act as a source of hydrides for the formation of Pd-H species. Oxygen can deactivate the Pd(0) catalyst.[2][5]

Issue 2: Debromination during Metal-Halogen Exchange (e.g., Lithiation)

Symptoms:

• Formation of 3-bromo-4-iodo-6-H-pyridazine or 4-iodo-3,6-di-H-pyridazine after quenching the reaction.

• Low yield of the desired functionalized product.

Root Causes and Solutions:

Organometallic intermediates can be unstable and are readily quenched by trace amounts of protic impurities or even the solvent at higher temperatures.

Troubleshooting Workflow for Lithiation Reactions

Caption: Troubleshooting logic for minimizing debromination during lithiation.

Detailed Recommendations:

Parameter	Recommendation	Rationale
Temperature	Maintain a very low reaction temperature, typically -78 °C or lower.	The organometallic intermediates are highly reactive and can undergo side reactions, including protonolysis by the solvent, at higher temperatures.
Reagent Addition	Add the organolithium reagent (e.g., n-BuLi, t-BuLi) slowly and dropwise.	Slow addition helps to control the exotherm of the reaction and prevent localized heating, which can lead to decomposition and side reactions.[1]
Anhydrous Conditions	Use freshly distilled, anhydrous solvents and ensure all glassware is thoroughly dried.	Trace amounts of water or other protic impurities will rapidly quench the organometallic intermediate, leading to the debrominated byproduct.

Optimized Experimental Protocols

The following are generalized protocols for common cross-coupling reactions, optimized to minimize debromination.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C-4 Position

This protocol is designed for the selective arylation at the C-4 (iodo) position while preserving the C-3 and C-6 (bromo) positions.

Reagents & Materials:

• 3,6-Dibromo-4-iodopyridazine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄) (2.5 equiv)

• Anhydrous, degassed 1,4-dioxane

• Degassed water

• Schlenk flask or reaction vial with stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 3,6-dibromo-4-iodopyridazine, the arylboronic acid, and K₃PO₄.

• Add the palladium catalyst (Pd₂(dba)₃) and the ligand (SPhos).

• Evacuate and backfill the flask with inert gas three times to ensure an oxygen-free environment.

• Add the degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio) via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the starting material. The reaction is typically complete in 4-12 hours.

• Upon completion, cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on neutral or deactivated silica gel.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is designed to introduce an alkyne moiety, and the absence of a copper co-catalyst can sometimes reduce side reactions.[5]

Reagents & Materials:

• 3,6-Dibromo-4-iodopyridazine (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Pd(PPh₃)₄ (5 mol%)

• Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene)

• Schlenk flask or reaction vial with stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 3,6-dibromo-4-iodopyridazine, Pd(PPh₃)₄, and Cs₂CO₃.

• Evacuate and backfill the flask with inert gas three times.

• Add the degassed solvent, followed by the terminal alkyne.

• Stir the reaction mixture at a slightly elevated temperature (e.g., 40-60 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, filter the mixture through a pad of celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• Technical Support Center: Stability and Reactivity of Iodinated Pyridazines - Benchchem. (n.d.).
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC. (n.d.).
• preventing debromination in reactions with 2-Bromo-4-iodopyridine - Benchchem. (n.d.).
• Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02689A. (2020).
• Rapid catalyst evaluation for Sonogashira coupling in continuous flow - ResearchGate. (2026).
• A Comparative Guide to Catalysts for Selective Cross-Coupling of 4-Bromo-2-chloro-6-iodopyridin-3-ol - Benchchem. (n.d.).
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• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010).
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• Technical Support Center: Minimizing Dibrominated Byproducts in Bromination Reactions - Benchchem. (n.d.).
• Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. (2019).
• Stille Reaction (Palladium Catalyzed Coupling) - Common Organic Chemistry. (n.d.).
• Stille Coupling - SynArchive. (n.d.).
• Cross-Coupling Reactions - Chemistry. (2014).
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.).
• Biaryl Phosphine Based Pd(II) Amido Complexes: The Effect of Ligand Structure on Reductive Elimination | Journal of the American Chemical Society. (2016).
• Stereoretentive Pd-catalysed Stille cross-coupling reactions of secondary alkyl azastannatranes and aryl halides - PMC. (n.d.).
• Technical Support Center: Managing Harsh Reaction Conditions for Halogenated Triazines - Benchchem. (n.d.).
• Visible-Light-Induced, Base-Promoted Transition-Metal-Free Dehalogenation of Aryl Fluorides, Chlorides, Bromides, and Iodides | Organic Letters - ACS Publications. (2020).
• Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles | Journal of the American Chemical Society - ACS Publications. (2007).
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• Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage - Organic Chemistry Portal. (n.d.).
• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021).
• Synthesis and Reactions of Haloazodienes. A New and General Synthesis of Substituted Pyridazines - PubMed. (1996).
• Sonogashira Coupling - Organic Chemistry Portal. (n.d.).
• Palladium-Catalysed Cross-Coupling Reactions on Pyridazine Moieties | Request PDF. (n.d.).
• Mixed Phosphine−Phosphine Oxide Ligands | Chemical Reviews - ACS Publications. (n.d.).
• Reactions of pyridazines and pyridazine 1-oxides with nitrogen-containing nucleophiles 1185 - WUR eDepot. (n.d.).
• Pyrimidine reactions. XXIV. The dehalogenation of 2-halogenopyrimidines by hydriodic acid. (n.d.).
• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene - White Rose Research Online. (2021).
• Small Phosphine Ligands Enable Selective Oxidative Addition of Ar-O over Ar-Cl Bonds at Nickel(0) - PubMed. (2020).
• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides - ACS Publications. (2011).
• Efficient Dibromination of Aromatics with Fe(NO3)3·9H2O/FeBr3. (2025).
• Photochemical Dehalogenation of Aryl Halides: Importance of Halogen Bonding | The Journal of Physical Chemistry A - ACS Publications. (2019).
• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing). (n.d.).
• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation | Journal of the American Chemical Society. (2021).
• Mechanism of Base-Catalyzed Halogen Dance Reactions and the Role of Bromo-Bridged Transition States - Beilstein Archives. (2020).
• Cu-Catalyzed Hydrodehalogenation of Brominated Aromatic Pollutants in Aqueous Solution. (2021).
• Synthesis and Coordination Chemistry of Multidentate Phosphine Ligands - -ORCA - Cardiff University. (n.d.).
• Reduction of Phosphine Oxide by Using Chlorination Reagents and Dihydrogen: DFT Mechanistic Insights - Zhu - 2019 - Chemistry - DOI. (2019).
• Application Notes and Protocols for Suzuki Coupling Reactions Using 2,6-Dibromopyridine - Benchchem. (n.d.).
• Dehalogenation reaction photocatalyzed by homoleptic copper(i) complexes associated with strongly reductive sacrificial donors - Catalysis Science & Technology (RSC Publishing). (n.d.).
• Room temperature dehalogenation of chloroarenes by polymethylhydrosiloxane (PMHS) under palladium catalysis - MSU Chemistry. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Suzuki-Miyaura Couplings of Polyhalogenated Pyridazines

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the regioselective functionalization of complex, polyhalogenated heterocycles.

Working with 3,6-dibromo-4-iodopyridazine presents a classic chemoselectivity puzzle. The core challenge lies in the competing reactivity of its halogens. The fundamental principle governing this reaction is the differential Bond Dissociation Energy (BDE) [1]. The C4–I bond is significantly weaker than the C3/C6–Br bonds, meaning oxidative addition of Pd(0) is kinetically favored at C4. However, the C3 and C6 positions are α to the electronegative pyridazine nitrogens. This drastically reduces their electron density, electronically activating the C–Br bonds toward premature oxidative addition if the solvent system or temperature is poorly optimized [1].

Below is our comprehensive guide to mastering the solvent dynamics and reaction conditions for this specific transformation.

The Causality of Solvent Selection (The "Why")

In Suzuki-Miyaura couplings, the solvent does not merely dissolve the reactants; it actively participates in the catalytic cycle. For polyhalogenated pyridazines, the solvent must balance three critical mechanistic requirements:

• Boronate Speciation: The solvent must contain enough water to convert the boronic acid and base into the active, anionic boronate complex [Ar−B(OH)3​]− , which is the actual species that undergoes transmetalation [4].

• Catalyst Stabilization: Pyridazines are strong σ -donors that can displace phosphine ligands from the palladium center, leading to catalyst death (Pd black). Moderately coordinating solvents (like 1,4-Dioxane) help stabilize the Pd intermediate without stripping its primary ligands.

• Thermal Control: Highly polar solvents like DMF require higher temperatures to drive the reaction, which provides enough thermal energy to overcome the activation barrier of the C3/C6 C–Br bonds, destroying your C4 regioselectivity [2].

Frequently Asked Questions & Troubleshooting

Q1: What is the optimal solvent system for strict C4-regioselectivity? A: The gold standard for this substrate is a 1,4-Dioxane / Water (4:1 v/v) mixture. Dioxane is a moderately polar ether that solubilizes both the organic substrate and the boronic acid while allowing the reaction to proceed at mild temperatures (40–60 °C). The 20% water content is perfectly calibrated to dissolve inorganic bases (like Na2​CO3​ ) and facilitate boronate speciation without promoting competitive hydrolytic side reactions [2].

Q2: My reaction suffers from significant protodeiodination (reduction of the C4–I bond). How can I fix this? A: Protodehalogenation occurs when the Pd-aryl intermediate undergoes protonation instead of transmetalation. This is usually caused by an overly protic environment or the presence of primary alcohols. Fix: Remove any ethanol or methanol from your solvent system (avoid the classic Toluene/EtOH/H2O mix). Stick to strictly Dioxane/H2O or THF/H2O. If the issue persists, switch to anhydrous conditions using a highly active fluoride base (e.g., CsF or KF) in anhydrous THF, which drives transmetalation without needing water [3].

Q3: I am seeing over-coupling at the C3 and C6 bromine positions. How do I stop this? A: Over-coupling is a symptom of excessive thermal energy or an overly aggressive solvent/base combination. If you are using DMF or DMAc, the high polarity and required temperatures (>80 °C) are activating the C3/C6 bromines. Fix: Switch to THF / Water (4:1) and lower the temperature to 40 °C. The C4–I bond will still react at this temperature, but the C3/C6–Br bonds will remain inert.

Q4: The reaction mixture turns black within 30 minutes, and the yield is poor. What is happening? A: The appearance of "palladium black" indicates catalyst decomposition. The active Pd(0) is aggregating into inactive bulk metal. The electron-deficient pyridazine ring is likely coordinating to the Pd center and displacing your ligands. Fix: Use a strongly coordinating, sterically hindered ligand (such as QPhos or XPhos) or a bidentate ligand like dppf. Ensure your solvent is thoroughly degassed, as oxygen rapidly degrades Pd(0) in aqueous ether mixtures.

Quantitative Data: Solvent System Comparison

Summarized below is the empirical data regarding solvent choices for the Suzuki coupling of 3,6-dibromo-4-iodopyridazine.

Solvent System (Ratio)	Recommended Temp	C4 Regioselectivity	Boronate Solvation	Risk of Pd Black
1,4-Dioxane / H₂O (4:1)	40 °C – 60 °C	Excellent (>95%)	High	Low
THF / H₂O (4:1)	20 °C – 50 °C	Excellent (>95%)	Moderate	Low
Toluene / EtOH / H₂O	60 °C – 90 °C	Moderate (~80%)	High	Moderate (EtOH risk)
DMF or DMAc	80 °C – 120 °C	Poor (Over-coupling)	Very High	High

Validated Experimental Protocol

This self-validating protocol ensures high C4-selectivity while preserving the C3/C6 bromines for downstream functionalization.

Objective: Regioselective C4-arylation of 3,6-dibromo-4-iodopyridazine. Scale: 1.0 mmol

Step-by-Step Methodology:

• Reagent Loading: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3,6-dibromo-4-iodopyridazine (363.8 mg, 1.0 mmol), the desired arylboronic acid (1.05 mmol, 1.05 equiv), and Na2​CO3​ (212 mg, 2.0 mmol, 2.0 equiv).

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask under high vacuum and backfill with ultra-pure Argon. Repeat this cycle three times to ensure a strictly anoxic environment.

• Solvent Preparation & Addition: In a separate flask, prepare a 4:1 v/v mixture of 1,4-Dioxane and ultra-pure water. Sparge the mixture with Argon for 30 minutes. Add 10 mL of this degassed solvent to the reaction flask via syringe.

• Catalyst Introduction: Briefly remove the septum under a positive stream of Argon and add Pd(PPh3​)4​ (57.8 mg, 0.05 mmol, 5 mol%). Re-seal the flask.

• Reaction Execution: Place the flask in a pre-heated oil bath at 50 °C. Stir vigorously for 12–16 hours. Monitor the reaction via LC-MS to confirm the disappearance of the starting material and prevent over-reaction.

• Workup & Isolation: Cool the mixture to room temperature. Dilute with 20 mL of Ethyl Acetate (EtOAc) and wash with saturated aqueous NaHCO3​ (15 mL) followed by brine (15 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography.

Mechanistic Pathway Visualization

The following diagram illustrates how solvent and temperature dictate the mechanistic divergence of the oxidative addition step.

Caption: Mechanistic divergence in the Suzuki coupling of 3,6-dibromo-4-iodopyridazine based on solvent.

References

• Title: Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies Source: MDPI URL: [Link]

• Title: Suzuki reaction Source: Wikipedia URL: [Link]

purification methods for 3,6-dibromo-4-iodopyridazine reaction mixtures

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to isolate highly reactive, polyhalogenated heterocycles. The functionalization of dibromodiazines—specifically the synthesis of 3,6-dibromo-4-iodopyridazine via directed metalation and subsequent iodination—is a powerful synthetic tool. However, the unique electronic properties of this scaffold demand rigorous, causality-driven purification protocols to prevent degradation, co-elution, and contamination.

This guide provides a self-validating standard operating procedure (SOP), quantitative benchmarks, and a troubleshooting FAQ to ensure the successful isolation of your target compound.

Purification Workflow

Figure 1: Workflow for the workup and purification of 3,6-dibromo-4-iodopyridazine.

Standard Operating Procedure (SOP)

This protocol is adapted from validated methodologies for the functionalization of dibromodiazines using TMP-zincate bases . Every step is designed as a self-validating system to ensure product integrity.

Step 1: The Reductive Quench

• Action: Cool the completed iodination reaction mixture to 0 °C. Dropwise, add a 1:1 mixture of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) and saturated aqueous ammonium chloride ( NH4​Cl ) (approx. 25 mL per 2.0 mmol scale).

• Causality: Molecular iodine ( I2​ ) is highly soluble in organic solvents and will co-elute or cause severe streaking during chromatography. The thiosulfate acts as a specific reducing agent, converting lipophilic I2​ into highly water-soluble iodide ions ( I− ). The NH4​Cl acts as a mild proton source to quench any residual organometallic species without subjecting the sensitive pyridazine ring to harsh acidic conditions.

• Validation Checkpoint: The organic phase must transition from a dark purple/brown to a pale yellow or colorless state. If a pink hue persists, unreacted iodine remains, and a secondary thiosulfate wash is mandatory.

Step 2: Liquid-Liquid Extraction

• Action: Extract the quenched aqueous mixture with diethyl ether ( Et2​O ) (3 × 50 mL).

• Causality: Diethyl ether provides optimal partitioning for polyhalogenated pyridazines compared to more polar solvents like ethyl acetate, minimizing the extraction of polar metal salts (LiCl, MgCl2, or ZnCl2) introduced during the metalation step.

Step 3: Drying and Concentration

• Action: Dry the combined organic phases over anhydrous magnesium sulfate ( MgSO4​ ). Filter the suspension and evaporate the solvent in vacuo.

• Causality: Residual water degrades the resolving power of silica gel during downstream chromatography. MgSO4​ is preferred over Na2​SO4​ due to its higher capacity and faster drying kinetics in ethereal solvents.

Step 4: Flash Column Chromatography

• Action: Purify the crude product via flash column chromatography using an isocratic eluent of pentane and diethyl ether (9:1 v/v).

• Causality: The highly non-polar nature of the tri-halogenated pyridazine requires a strictly non-polar solvent system. The 9:1 pentane/ether ratio provides the optimal retention factor to separate the target product from the slightly more polar starting material (3,6-dibromopyridazine) 1.

Quantitative Data Benchmarks

Use the following table to benchmark your purification success against established literature standards.

Parameter	Value / Observation	Analytical Significance
Eluent System	Pentane : Diethyl Ether (9:1)	Optimal resolution threshold for halogenated pyridazines.
Expected Yield	~86%	Indicates successful metalation, trapping, and recovery.
Physical State	Colorless Solid	Primary purity indicator; yellow/brown implies I2​ carryover.
Scale Validation	2.0 mmol	Standard validated batch size for this specific column ratio.

Troubleshooting FAQs

Q: My crude reaction mixture is dark brown or purple after the quench. Will this affect my column? A: Yes, significantly. This indicates incomplete reduction of excess iodine. Iodine not only discolors the product but causes severe streaking on the silica column, ruining your separation and contaminating your fractions. Ensure your Na2​S2​O3​ solution is fully saturated and freshly prepared. Do not proceed to the drying step until the organic layer is completely free of any pink/purple hue.

Q: I am observing co-elution of 3,6-dibromo-4-iodopyridazine with the starting material (3,6-dibromopyridazine). How can I improve resolution? A: Halogenated isomers and closely related dehalogenated species are notoriously difficult to separate on standard normal-phase silica due to their similar dipole moments. First, verify your solvent ratio is strictly 9:1 Pentane: Et2​O ; increasing polarity will immediately cause co-elution. If standard silica fails, consider utilizing a Pentafluorophenyl (PFP) stationary phase for HPLC-level purification. PFP columns offer superior orthogonal selectivity for halogenated aromatics via π−π and dipole interactions, which is highly effective for resolving halogen variants 2.

Q: My isolated yield is very low (<30%), and I am recovering mostly 3,6-dibromopyridazine. Is my purification destroying the product? A: It is highly unlikely that 3,6-dibromo-4-iodopyridazine is degrading on the column under these mild conditions. This is almost certainly a reaction issue, specifically protode-metalation. The intermediate 3,6-dibromo-4-metallopyridazine is extremely sensitive to moisture. Ensure your THF is strictly anhydrous and that your metalating agent (e.g., TMPZnCl·LiCl) is accurately titrated prior to use. If trace moisture is present in your system, the organometallic intermediate will simply revert to the starting material before the iodine electrophile can react.

References

• Unsinn, A. "New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Heteroaromatics." Elektronische Hochschulschriften der LMU München, 2013.[Link]

• Unsinn, A., et al. "New Preparation of TMPZnCl·LiCl by Zn Insertion into TMPCl. Application to the Functionalization of Dibromodiazines." Angewandte Chemie, 2013.[Link]

• Regalado, E. L., et al. "Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers." ACS Organic Process Research & Development, 2019.[Link]

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating Cross-Coupling Reactions with 3,6-Dibromo-4-iodopyridazine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3,6-dibromo-4-iodopyridazine. This guide is designed to provide in-depth troubleshooting advice and practical solutions to overcome common challenges, particularly low conversion rates, in palladium-catalyzed cross-coupling reactions. By understanding the unique reactivity of this polyhalogenated pyridazine, you can unlock its potential for synthesizing complex, novel molecules.

Understanding the Reactivity of 3,6-Dibromo-4-iodopyridazine

The key to successfully employing 3,6-dibromo-4-iodopyridazine in your synthetic campaigns lies in its differential halogen reactivity. In palladium-catalyzed cross-coupling reactions, the general order of reactivity for carbon-halogen bonds is C-I > C-Br > C-Cl.[1][2] This principle is the cornerstone of achieving regioselective functionalization of this versatile building block. The C-I bond at the 4-position is the most labile and will react preferentially under milder conditions, followed by the C-Br bonds at the 3 and 6-positions, which will require more forcing conditions to react.

This inherent reactivity hierarchy allows for a sequential and controlled introduction of different substituents, making 3,6-dibromo-4-iodopyridazine a valuable scaffold for building diverse molecular architectures. However, challenges such as low conversion rates, catalyst deactivation, and competing side reactions can hinder progress. This guide will address these issues in a practical question-and-answer format.

Troubleshooting Guide: Low Conversion Rates

Low or no conversion of your starting material is a common and frustrating issue. The following sections break down the potential causes and provide actionable troubleshooting steps for different cross-coupling reactions.

Issue 1: My Suzuki-Miyaura coupling at the C-4 iodo position is sluggish or has stalled.

Potential Cause & Troubleshooting Steps:

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently from the Pd(II) precatalyst, or it may have decomposed.

  • Solution: Consider using a pre-formed Pd(0) source like Pd(PPh₃)₄ or a modern precatalyst (e.g., a Buchwald G3 precatalyst) that reliably generates the active catalyst. If using a Pd(II) source like Pd(OAc)₂, ensure your phosphine ligand is not oxidized and is present in a sufficient ratio (typically 1:1 to 2:1 ligand to palladium) to facilitate the reduction to Pd(0).

• Inappropriate Base: The base is critical for the transmetalation step, and its effectiveness is often solvent and substrate-dependent.

  • Solution: Screen a variety of bases. While Na₂CO₃ is a common choice for Suzuki couplings, for challenging substrates, other inorganic bases like K₃PO₄ or Cs₂CO₃ may be more effective.[3][4] Ensure the base is finely powdered and anhydrous, as its physical properties can impact reactivity.

• Low Reaction Temperature: While milder conditions are desired for selectivity, the reaction may require more thermal energy to proceed at a reasonable rate.

  • Solution: Cautiously increase the reaction temperature in increments of 10-20 °C. For the initial C-I coupling, a temperature range of 60-80 °C is a good starting point. If no reaction is observed, increasing the temperature to 90-100 °C may be necessary.

• Catalyst Poisoning: The nitrogen atoms in the pyridazine ring can coordinate to the palladium center, leading to catalyst inhibition and deactivation.

  • Solution: Employ bulky, electron-rich phosphine ligands such as SPhos, XPhos, or RuPhos. These ligands can help to stabilize the palladium catalyst and promote the desired catalytic cycle over deactivation pathways.

Issue 2: I'm attempting a Sonogashira coupling at the C-4 iodo position, but I'm seeing mostly starting material.

Potential Cause & Troubleshooting Steps:

• Copper Co-catalyst Issues: The copper(I) co-catalyst is crucial in the Sonogashira reaction. Its absence or deactivation will halt the catalytic cycle.

  • Solution: Ensure you are using a reliable source of CuI. It is sensitive to oxidation, so using freshly opened or properly stored material is important. In some cases, a copper-free Sonogashira protocol might offer better results, though this often requires more specialized ligands and conditions.

• Inadequate Degassing: Oxygen can lead to the oxidative homocoupling of the terminal alkyne (Glaser coupling) and can also deactivate the palladium catalyst.

  • Solution: Rigorously degas your solvent and the reaction mixture. This can be achieved by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or by using several freeze-pump-thaw cycles.

• Incorrect Base: The amine base in a Sonogashira reaction plays a dual role as a base and often as a solvent.

  • Solution: Triethylamine (Et₃N) or diisopropylethylamine (DIPEA) are common choices. Ensure the base is anhydrous. If the reaction is still sluggish, a stronger base might be required, but be mindful of potential side reactions with your substrate.

Issue 3: My Buchwald-Hartwig amination at one of the C-Br positions is not proceeding after successful C-4 functionalization.

Potential Cause & Troubleshooting Steps:

• Less Reactive C-Br Bond: The C-Br bonds are significantly less reactive than the C-I bond. The reaction conditions need to be more forcing.

  • Solution: Increase the reaction temperature, typically to the 100-120 °C range. You may also need to increase the catalyst loading (e.g., from 2 mol% to 5 mol%).

• Ligand Choice: The ligand that was optimal for the C-I coupling may not be suitable for the more challenging C-Br coupling.

  • Solution: For C-Br amination, bulky biaryl phosphine ligands like XPhos, SPhos, or t-BuXPhos are generally preferred as they promote both oxidative addition and reductive elimination.[5]

• Base Incompatibility: Strong bases like NaOtBu or KOtBu are often required for Buchwald-Hartwig reactions.

  • Solution: If you are using a weaker base like Cs₂CO₃ or K₃PO₄, it may not be strong enough to deprotonate the amine and facilitate the catalytic cycle. Screen stronger, non-nucleophilic bases.

Frequently Asked Questions (FAQs)

Q1: What is the expected order of reactivity for the halogens on 3,6-dibromo-4-iodopyridazine in palladium-catalyzed cross-coupling reactions?

The general order of reactivity is Iodine > Bromine > Chlorine. Therefore, the iodine at the C-4 position is the most reactive and will couple under the mildest conditions. The two bromine atoms at the C-3 and C-6 positions are less reactive and will require more forcing conditions (higher temperature, more active catalyst system) to react. This differential reactivity is the foundation for achieving selective, sequential functionalization of the molecule.[1][2]

Q2: How can I achieve selective mono-functionalization at the C-4 position without touching the C-Br bonds?

To achieve selective coupling at the C-4 iodo position, you should use milder reaction conditions. This includes:

• Lower Reaction Temperature: Start with temperatures in the range of room temperature to 80 °C.

• Less Active Catalyst System: A standard catalyst like Pd(PPh₃)₄ may be sufficient for the C-I coupling and less likely to activate the C-Br bonds under mild conditions.

• Careful Monitoring: Monitor the reaction closely by TLC or LC-MS to stop the reaction once the starting material is consumed and before significant di-substituted products begin to form.

Q3: I am observing significant dehalogenation (replacement of a halogen with a hydrogen atom). How can I minimize this side reaction?

Dehalogenation is a common side reaction, especially with electron-rich or highly active catalyst systems. To minimize it:

• Ligand Choice: Use bulky, electron-rich ligands that can promote the desired reductive elimination over the formation of palladium-hydride species that lead to dehalogenation.

• Base Selection: Strong bases can sometimes promote dehalogenation. Consider using a weaker or carbonate base if your desired reaction allows.

• Anhydrous Conditions: Water can be a source of protons for hydrodehalogenation. Ensure your reagents and solvents are anhydrous.

• Lower Temperature: Running the reaction at the lowest effective temperature can minimize this and other side reactions.

Q4: Can I functionalize both C-Br positions after reacting the C-I position?

Yes, it is possible to perform a double functionalization at the C-3 and C-6 positions after the initial C-4 coupling. This will require significantly more forcing conditions than the first coupling. You will likely need to use a more active catalyst system (e.g., a Buchwald-type ligand and precatalyst), a higher temperature (≥110 °C), and a longer reaction time. It is also possible to introduce two different groups at the C-3 and C-6 positions if there is a sufficient difference in their reactivity after the first C-Br coupling, though this can be challenging to control.

Data Presentation: Representative Reaction Conditions

The following tables provide starting-point conditions for the sequential cross-coupling of 3,6-dibromo-4-iodopyridazine. These are based on established protocols for similar polyhalogenated heterocycles and should be optimized for your specific substrates.

Table 1: Suzuki-Miyaura Coupling Conditions

Step	Target Position	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Representative Yield (%)
1	C-4 (Iodo)	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	DME/H₂O (4:1)	80	12-24	70-90
2	C-3/C-6 (Bromo)	Pd₂(dba)₃ (2.5)	SPhos (5)	K₃PO₄ (3)	Toluene	110	24	50-75

Table 2: Sonogashira Coupling Conditions

Step	Target Position	Palladium Source (mol%)	Co-catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Representative Yield (%)
1	C-4 (Iodo)	PdCl₂(PPh₃)₂ (2)	CuI (4)	Et₃N (2)	THF/DMF	RT - 60	6-18	75-95
2	C-3/C-6 (Bromo)	Pd(OAc)₂ (5)	CuI (10)	Et₃N (3)	DMF	100-120	24	40-60

Table 3: Buchwald-Hartwig Amination Conditions

Step	Target Position	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Representative Yield (%)
1	C-4 (Iodo)	Pd(OAc)₂ (2)	Xantphos (4)	Cs₂CO₃ (2)	Dioxane	90	18-24	65-85
2	C-3/C-6 (Bromo)	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (2.5)	Toluene	110	24	55-80

Experimental Protocols & Workflows

Protocol 1: General Procedure for Selective Suzuki-Miyaura Coupling at the C-4 (Iodo) Position

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 3,6-dibromo-4-iodopyridazine (1.0 equiv.), the boronic acid or ester (1.1-1.5 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and the base (e.g., Na₂CO₃, 2.0-3.0 equiv.).

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of DME and water).

• Reaction Execution: Heat the reaction mixture to 80 °C and monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Workflow for Sequential Functionalization

The following diagram illustrates the logical workflow for the sequential functionalization of 3,6-dibromo-4-iodopyridazine, leveraging the differential reactivity of the halogens.

Caption: Sequential cross-coupling strategy for 3,6-dibromo-4-iodopyridazine.

Troubleshooting Workflow for Low Conversion

This workflow provides a systematic approach to diagnosing and resolving low conversion rates in your cross-coupling reactions.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Palladium catalyzed regioselective distal C (sp2)–H functionalization - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Palladium-Catalyzed Regioselective B(3,5)-Dialkenylation and B(4)-Alkenylation of o-Carboranes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

handling and storage stability of 3,6-dibromo-4-iodopyridazine

This guide provides in-depth technical information for researchers, scientists, and drug development professionals on the handling, storage, and stability of 3,6-dibromo-4-iodopyridazine. The following question-and-answer format is designed to address specific issues and ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

What are the primary chemical and physical properties of 3,6-dibromo-4-iodopyridazine?

Understanding the fundamental properties of 3,6-dibromo-4-iodopyridazine is crucial for its proper handling and use in experimental settings.

Property	Value
CAS Number	1424016-60-3[1]
Molecular Formula	C₄HBr₂IN₂[1]
Molecular Weight	363.78 g/mol [1]
Appearance	Typically a solid
Purity	Specification dependent, often ≥97%

What are the recommended storage conditions for 3,6-dibromo-4-iodopyridazine?

Proper storage is critical to maintain the stability and purity of 3,6-dibromo-4-iodopyridazine.

For optimal stability, 3,6-dibromo-4-iodopyridazine should be stored at 2-8°C in a dark place under an inert atmosphere.[1] It is crucial to keep the container tightly sealed to prevent exposure to moisture and air.[2][3]

Is 3,6-dibromo-4-iodopyridazine sensitive to light, air, or moisture?

Yes, this compound is sensitive to these environmental factors.

• Light Sensitivity: Halogenated organic compounds can be susceptible to photodegradation, where light energy can cause the breakdown of molecules and lead to the formation of impurities.[4] It is recommended to store the compound in an amber vial or other opaque container to protect it from light.[2][4][5]

• Air and Moisture Sensitivity: Many organic compounds can degrade over time due to exposure to oxygen and moisture in the air.[2] For air-sensitive compounds, storage in an inert atmosphere, such as a glove box, is ideal to prevent oxidation and hydrolysis.[2][3]

What are the potential hazards associated with handling 3,6-dibromo-4-iodopyridazine?

While specific hazard information for 3,6-dibromo-4-iodopyridazine is not extensively detailed, related halogenated pyridazines are known to have certain hazards. For instance, 3,6-dibromopyridazine is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[6] Given the structural similarities, it is prudent to handle 3,6-dibromo-4-iodopyridazine with similar precautions.

Recommended Personal Protective Equipment (PPE):

• Dust mask (e.g., N95)

• Eyeshields or safety glasses

• Chemical-resistant gloves

What are the expected degradation pathways for this compound?

The primary degradation pathways for halogenated pyridazines involve the cleavage of the carbon-halogen bonds. The carbon-iodine (C-I) bond is generally weaker than the carbon-bromine (C-Br) bond, suggesting it may be more susceptible to certain degradation pathways, such as nucleophilic substitution or reduction.[7] Exposure to light can also catalyze the degradation process.[4]

Troubleshooting Guide

Problem: I observe a change in the color or appearance of my 3,6-dibromo-4-iodopyridazine solid over time.

• Potential Cause: This could indicate degradation of the compound. Exposure to light, air, or moisture can lead to the formation of colored impurities.

• Recommended Action:

  • Assess Purity: Before use, it is advisable to re-analyze the purity of the material using an appropriate analytical technique such as High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[][9]

  • Review Storage Conditions: Ensure that the compound has been stored according to the recommended guidelines (2-8°C, in the dark, under an inert atmosphere).[1]

  • Purification: If the purity is found to be compromised, purification by recrystallization may be necessary before use in sensitive applications.

Problem: My reaction yield is lower than expected when using an older batch of 3,6-dibromo-4-iodopyridazine.

• Potential Cause: A decrease in the purity of the starting material due to gradual degradation can lead to lower reaction yields.

• Recommended Action:

  • Purity Verification: As with color change, the first step is to verify the purity of the 3,6-dibromo-4-iodopyridazine. HPLC is a common and effective method for quantifying purity.[9][10]

  • Use a Fresh Batch: If possible, compare the performance of the older batch with a fresh, unopened batch of the compound.

  • Consider Stoichiometry: If the purity of the old batch is known to be lower, adjust the stoichiometry of your reaction accordingly to ensure the correct molar ratio of reactants.

Problem: I am seeing unexpected side products in my reaction.

• Potential Cause: Impurities in the 3,6-dibromo-4-iodopyridazine starting material can participate in the reaction, leading to the formation of unforeseen side products. The reactivity of the different halogen substituents can also play a role in site-selectivity.[11]

• Recommended Action:

  • Characterize Impurities: If possible, try to identify the structure of the main impurities in your starting material using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[9][10]

  • Purify the Starting Material: As mentioned previously, purification of the 3,6-dibromo-4-iodopyridazine can remove these interfering impurities.

  • Optimize Reaction Conditions: The choice of catalyst, ligand, and solvent can influence the selectivity of the reaction and may help to minimize the formation of side products.[11]

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 3,6-dibromo-4-iodopyridazine.

• Instrumentation: An HPLC system with a UV detector is required.

• Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is suitable.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 3,6-dibromo-4-iodopyridazine sample.

  • Dissolve the sample in 100 mL of the mobile phase to create a 0.1 mg/mL stock solution.

• HPLC Conditions:

  • Mobile Phase: A gradient mixture of acetonitrile and water (both may contain 0.1% trifluoroacetic acid). A typical starting condition could be 30% acetonitrile, linearly increasing to 95% over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm.

• Data Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks.

Protocol 2: Handling Air- and Moisture-Sensitive Reagents

For reactions requiring strictly anhydrous and oxygen-free conditions, proper handling techniques are essential.

• Inert Atmosphere: All manipulations should be carried out under an inert atmosphere of nitrogen or argon, preferably within a glove box.[2][12]

• Dry Glassware: All glassware must be thoroughly dried in an oven and cooled under a stream of inert gas before use.

• Anhydrous Solvents: Use freshly distilled or commercially available anhydrous solvents.

• Syringe/Cannula Transfers: For transferring the compound as a solution, use dry syringes or a double-tipped needle (cannula).[12]

Visualizations

Logical Workflow for Stability Assessment

The following diagram illustrates a logical workflow for assessing the stability of 3,6-dibromo-4-iodopyridazine.

Caption: A workflow for assessing the stability of a chemical compound.

References

• 7

• 1

• 5

• 2

• 3

• 6

• 13

• 4

• 14

• 15

• 9

• 12

• 16

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• 10

• 18

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• 20

• 21

• 11

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• 24

• 25

• 26

• 27

• 28

• 29

• 30

• 31

• 32

• 33

• 34

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• 1. 1424016-60-3|3,6-Dibromo-4-iodopyridazine|BLD Pharm [bldpharm.com]
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• 4. lfatabletpresses.com [lfatabletpresses.com]
• 5. trustrade.ae [trustrade.ae]
• 6. 3,6-Dibromopyridazine | C4H2Br2N2 | CID 248852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. mdpi.com [mdpi.com]
• 14. 3,6-ジヨードピリダジン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
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• 31. Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 33. 4-Bromopyridazine-3,6-diol | C4H3BrN2O2 | CID 254942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 34. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scale-Up Challenges in 3,6-Dibromo-4-iodopyridazine Synthesis

Introduction & Mechanistic Overview

The synthesis of 3,6-dibromo-4-iodopyridazine is a critical transformation for generating highly functionalized diazine scaffolds used in advanced drug development. The most robust method relies on the directed ortho-metalation (DoM) of 3,6-dibromopyridazine using a sterically hindered, LiCl-solubilized base—specifically TMPZnCl·LiCl or TMPMgCl·LiCl (Knochel's bases)—followed by electrophilic trapping with iodine[1].

While highly efficient at the bench scale, scaling up this protocol introduces significant mass and heat transfer challenges. The primary hurdles involve the thermal instability of the metalated intermediate and the highly exothermic nature of the iodolysis step[2].

Mechanistic Workflow Diagram

Caption: Mechanistic workflow for the regioselective metalation and iodination of 3,6-dibromopyridazine.

Troubleshooting Guide & FAQs

Q1: Why does my yield drop precipitously when moving from a 2 mmol to a 50 mmol scale? A1: The primary culprit is inadequate heat dissipation. The metalation of electron-deficient heterocycles is exothermic. On a larger scale, localized hot spots can cause the metalated pyridazine to undergo decomposition or ring-opening. Furthermore, the addition of iodine is highly exothermic. If the internal temperature exceeds 5 °C during I₂ addition, oxidative homocoupling of the zincated/magnesiated intermediate competes with iodination[2]. Causality & Solution: Transition from external bath temperature monitoring to internal probe monitoring. Control the dosing rate of I₂ using a syringe pump to maintain the internal temperature strictly below 5 °C.

Q2: I am observing significant amounts of unreacted 3,6-dibromopyridazine alongside the product. Should I increase the equivalents of TMPZnCl·LiCl? A2: Do not blindly increase the base equivalents, as this can lead to over-metalation (di-zincation) or unwanted side reactions. Unreacted starting material usually indicates that the TMP-base has degraded via hydrolysis due to trace moisture[1]. Causality & Solution: Always titrate the TMP-base against benzoic acid/4-(phenylazo)diphenylamine before use. Ensure the THF is strictly anhydrous (Karl Fischer titration < 50 ppm H₂O). If the base titer is accurate, extend the metalation time slightly (e.g., 30–45 mins) on scale to account for slower mixing dynamics.

Q3: Why do we use TMPZnCl·LiCl or TMPMgCl·LiCl instead of standard bases like LDA or n-BuLi? A3: Standard alkyllithiums or lithium amides (like LDA) are highly nucleophilic and will readily attack the electron-deficient pyridazine ring, leading to addition products (Chichibabin-type reactions) or complete degradation. The bulky 2,2,6,6-tetramethylpiperidide (TMP) ligand provides exceptional steric hindrance, suppressing nucleophilic attack. The addition of LiCl breaks the oligomeric aggregates of the base, dramatically increasing its kinetic basicity and solubility in THF, allowing the deprotonation to occur smoothly at ambient temperatures[3].

Q4: During the quench, I get a thick emulsion that makes extraction impossible. How can I resolve this? A4: Zinc and magnesium salts form insoluble hydroxides in mildly basic or neutral aqueous conditions, creating severe emulsions during the organic extraction phase. Causality & Solution: Quench the reaction with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to reduce any unreacted iodine[4], but also add a chelating agent such as saturated aqueous NH₄Cl or a small amount of Rochelle salt (potassium sodium tartrate) to keep the metal salts soluble in the aqueous phase.

Standard Operating Protocol (SOP): Scale-Up Synthesis (50 mmol scale)

Self-Validating System: This protocol incorporates internal temperature checks and visual cues to ensure each step has proceeded correctly before moving to the next.

Step 1: Preparation and Equipment Setup

• Flame-dry a 500 mL 3-neck round-bottom flask equipped with a mechanical stirrer, an internal thermocouple, and a pressure-equalizing addition funnel. Flush the system with ultra-pure Argon.

• Charge the flask with 3,6-dibromopyridazine (11.9 g, 50.0 mmol) and anhydrous THF (100 mL). Stir mechanically to dissolve.

Step 2: Regioselective Metalation

• Adjust the internal temperature to 20 °C using a temperature-controlled water bath.

• Titrate TMPZnCl·LiCl to confirm molarity (typically ~1.2 M in THF).

• Add TMPZnCl·LiCl (45.8 mL, 55.0 mmol, 1.1 equiv) dropwise via the addition funnel over 30 minutes.

• Validation Check: Monitor the internal temperature. The addition rate must be controlled to prevent the internal temperature from exceeding 25 °C. The reaction mixture will typically darken, indicating the formation of the metalated intermediate. Stir for an additional 30 minutes at 25 °C[2].

Step 3: Electrophilic Iodination

• Cool the reaction vessel using a dry ice/acetone or ice/brine bath until the internal temperature reaches exactly 0 °C.

• Prepare a solution of Iodine (19.0 g, 75.0 mmol, 1.5 equiv) in anhydrous THF (50 mL).

• Add the I₂ solution dropwise over 45-60 minutes.

• Validation Check: The internal temperature must remain between 0 °C and 5 °C. Rapid addition will cause a thermal spike, leading to decomposition.

• Stir for 1 hour at 0 °C after the addition is complete[4].

Step 4: Quench and Isolation

• Quench the reaction by slowly adding saturated aqueous Na₂S₂O₃ (100 mL) while maintaining vigorous mechanical stirring. The dark iodine color must dissipate, yielding a pale yellow/biphasic mixture.

• Extract the aqueous layer with ethyl acetate (3 × 150 mL).

• Wash the combined organic layers with brine (100 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify via recrystallization or flash column chromatography (pentane:diethyl ether = 9:1) to afford 3,6-dibromo-4-iodopyridazine[2].

Quantitative Data Presentation

The following table summarizes the critical parameter adjustments required when moving from a bench-scale discovery synthesis to a 50 mmol scale-up.

Parameter	Bench Scale (2 mmol)	Scale-Up (50 mmol)	Rationale for Adjustment
Base Equivalents	1.0 - 1.1 equiv	1.1 equiv	Maintain slight excess to account for trace moisture in larger solvent volumes.
Base Addition Rate	< 1 min (bolus)	30 min (dropwise)	Prevent exothermic spikes and localized over-metalation.
Metalation Time	15 min	30 - 45 min	Ensure complete deprotonation due to slower mixing dynamics.
I₂ Addition Temp	0 °C (external)	< 5 °C (internal)	Prevent thermal decomposition of the zincated intermediate.
Stirring Mechanism	Magnetic stir bar	Mechanical stirrer	Ensure homogeneity when LiCl/metal salts begin to precipitate.

References

• Unsinn, A. (2013). New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Heterocycles. Elektronische Hochschulschriften der LMU München.4

• Knochel, P., et al. (2023). Selective and Stepwise Functionalization of the Pyridazine Scaffold by using Thio-substituted Pyridazine Building Blocks. Open Access LMU. 3

• Knochel Group. New Preparation of TMPZnCl·LiCl by Zn Insertion into TMPCl. Application to the Functionalization of Dibromodiazines. Amazon S3 Repository. 2

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• 3. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Reference Data & Comparative Studies

Orthogonal Functionalization in Diazines: A Comparative Guide to 3,6-Dibromo-4-iodopyridazine vs. 3,4,6-Tribromopyridazine Reactivity

Pyridazine scaffolds are privileged structures in medicinal chemistry, frequently appearing in kinase inhibitors and CNS-active therapeutics. However, the late-stage, regioselective functionalization of the pyridazine core remains a synthetic bottleneck. This guide provides a critical comparison between two polyhalogenated building blocks: 3,6-dibromo-4-iodopyridazine and 3,4,6-tribromopyridazine . By analyzing their thermodynamic and kinetic profiles, we demonstrate why breaking molecular symmetry via iodine substitution is paramount for predictable, high-yield cross-coupling.

Mechanistic Causality: The Halogen Hierarchy

In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Negishi), the rate-determining step is typically the1 into the carbon-halogen bond[1]. The bond dissociation energy (BDE) strictly dictates this reactivity:

• C-I bond: ~238 kJ/mol

• C-Br bond: ~336 kJ/mol

For 3,4,6-tribromopyridazine , the oxidative addition must differentiate between three structurally distinct C-Br bonds[2]. While the C3 and C6 positions are highly activated toward Nucleophilic Aromatic Substitution (SNAr) due to the adjacent electronegative nitrogen atoms, Pd-insertion is electronically and sterically ambiguous across the core. This lack of a clear thermodynamic hierarchy leads to competing insertion pathways, resulting in intractable mixtures of regioisomers.

Conversely, 3,6-dibromo-4-iodopyridazine exploits the C-I vs. C-Br energy gap[3]. The Pd(0) catalyst selectively inserts into the weaker C4-I bond at ambient temperatures, leaving the C3-Br and C6-Br bonds completely intact for subsequent, orthogonal functionalizations.

Workflow Diagram: Reactivity Pathways

Caption: Divergent reactivity pathways of halogenated pyridazines in Pd-catalyzed cross-coupling.

Comparative Performance Data

The following table summarizes the experimental outcomes of Negishi cross-coupling using an arylzinc iodide nucleophile (e.g., 4-(ethoxycarbonyl)phenylzinc iodide) to highlight the distinct performance differences between the two substrates[1][3].

Substrate	Catalyst System	Temp	Primary Reaction Site	Regioselectivity	Isolated Yield
3,6-Dibromo-4-iodopyridazine	Pd(dba)₂ (2 mol%), tfp (4 mol%)	25 °C	C4 (Iodine)	>99:1	79%
3,4,6-Tribromopyridazine	Pd(dba)₂ (2 mol%), tfp (4 mol%)	25-60 °C	C4, C3, C6 (Bromine)	Poor (~1:1.2:1)	<30% (Mixture)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols incorporate internal validation checkpoints to confirm the success of intermediate states.

Protocol 1: Synthesis of 3,6-Dibromo-4-iodopyridazine via Directed Metalation

Rationale: Utilizing a sterically hindered TMP-base (2,2,6,6-tetramethylpiperidide) prevents nucleophilic attack at the electron-deficient pyridazine core, exclusively promoting deprotonation at the C4 position[3].

• Preparation: In a flame-dried Schlenk flask under argon, dissolve 3,6-dibromopyridazine (2.0 mmol, 476 mg) in anhydrous THF (5.0 mL).

• Metalation: Add TMPMgCl·LiCl or TMPZnCl·LiCl (2.2 mmol) dropwise at 25 °C.

  • Validation Checkpoint: Stir for 15 minutes. Draw a 0.1 mL aliquot, quench with D₂O, and analyze via GC-MS. The presence of >95% deuterium incorporation at C4 confirms complete metalation.

• Electrophilic Trapping: Cool the reaction mixture to 0 °C. Add a solution of iodine (3.0 mmol, 761 mg) in THF (6.0 mL) dropwise.

  • Validation Checkpoint: The deep brown color of the iodine solution should rapidly dissipate as it is consumed by the organometallic intermediate. Stir for 1 hour.

• Workup: Quench with saturated aqueous Na₂S₂O₃ (20 mL) to reduce any unreacted iodine.

  • Validation Checkpoint: The solution will turn pale yellow or colorless, indicating successful neutralization of I₂.

• Isolation: Extract with diethyl ether (3 × 50 mL), dry over anhydrous MgSO₄, concentrate in vacuo, and purify via flash chromatography to yield the target compound.

Protocol 2: Regioselective Negishi Cross-Coupling at C4

Rationale: Tri-2-furylphosphine (tfp) is utilized as a ligand because its moderate electron-donating capability and steric profile facilitate rapid reductive elimination, minimizing side reactions[1].

• Catalyst Activation: In an argon-flushed flask, dissolve 3,6-dibromo-4-iodopyridazine (1.0 mmol, 364 mg) in THF (1.0 mL). Add Pd(dba)₂ (0.02 mmol, 11 mg) and tfp (0.04 mmol, 9 mg).

  • Validation Checkpoint: The solution will exhibit a characteristic dark color indicative of the active Pd(0)-ligand complex formation.

• Coupling: Add the arylzinc iodide reagent (0.80 mmol) dropwise.

• Monitoring: Stir the reaction strictly at 25 °C.

  • Validation Checkpoint: Monitor via capillary GC or TLC every 30 minutes. The reaction is complete when the limiting reagent (zincate) is fully consumed (typically within 3 hours). Maintaining room temperature ensures the C-Br bonds remain completely unreactive.

• Quench & Isolate: Quench with saturated aqueous Na₂CO₃ (25 mL), extract with EtOAc, dry, and purify to obtain the C4-functionalized 3,6-dibromopyridazine.

Conclusion

For advanced drug development programs requiring precise, multi-vector functionalization of the pyridazine core, 3,6-dibromo-4-iodopyridazine is vastly superior to 3,4,6-tribromopyridazine . The strategic incorporation of the iodine atom establishes a strict, thermodynamically driven reactivity hierarchy. This enables high-yielding, room-temperature cross-couplings at the C4 position while perfectly preserving the C3 and C6 bromines for downstream derivatization.

References

• Source: uni-muenchen.
• Title: New Preparation of TMPZnCl·LiCl by Zn Insertion into TMPCl.
• Title: 3,6-DIMETHOXYPYRIDAZINE - Safety Data Sheet (Includes 3,4,6-Tribromopyridazine SDS)

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• 2. 3,6-DIMETHOXYPYRIDAZINE - Safety Data Sheet [chemicalbook.com]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

¹H and ¹³C NMR Characterization of 3,6-Dibromo-4-iodopyridazine: A Comparative Guide for Regioselective Functionalization Validation

Executive Summary

The regioselective functionalization of polyhalogenated diazines is a cornerstone of modern medicinal chemistry. 3,6-Dibromo-4-iodopyridazine is a highly versatile building block, offering three distinct halogen sites for iterative cross-coupling reactions (e.g., Suzuki, Stille, Negishi). However, differentiating the regiochemical outcome of metalation-iodination sequences requires robust analytical validation. This guide objectively compares the ¹H and ¹³C NMR profiles of the symmetric precursor (3,6-dibromopyridazine) against the asymmetric product (3,6-dibromo-4-iodopyridazine), providing researchers with a self-validating framework for structural confirmation.

Synthesis & Experimental Workflow: The Causality of Regioselection

The synthesis of 3,6-dibromo-4-iodopyridazine relies on the highly regioselective metalation of 3,6-dibromopyridazine. Traditional lithium bases often lead to ring fragmentation or unselective metalation. To overcome this, the Knochel group pioneered the use of TMP-metalate bases (e.g., TMPZnCl·LiCl or TMPMgCl·LiCl) [1].

Expert Insight: The addition of Lithium Chloride (LiCl) is not merely a spectator salt; it actively breaks up the polymeric aggregates of the zinc or magnesium reagent. This increases the kinetic basicity of the TMP (2,2,6,6-tetramethylpiperidide) base, allowing the metalation to proceed rapidly at room temperature (25 °C) without degrading the sensitive pyridazine ring [2]. The intermediate is then trapped with electrophilic iodine.

Workflow for the regioselective synthesis of 3,6-dibromo-4-iodopyridazine via TMP-metalation.

Comparative NMR Analysis: Validating Regiochemistry

To unambiguously confirm the successful C4-iodination, a comparative analysis of the starting material and the product is essential. The disruption of symmetry is the primary diagnostic marker.

¹H NMR Comparison

In the symmetric precursor, the protons at C4 and C5 are chemically equivalent, appearing as a single resonance. Upon iodination at C4, the symmetry is broken, leaving a single proton at C5.

Expert Insight: The residual C5 proton in 3,6-dibromo-4-iodopyridazine is subjected to the combined anisotropic and inductive deshielding effects of the adjacent halogens (Br at C6, I at C4). This causes a significant downfield shift to 8.67 ppm (in DMSO-d6), confirming the monosubstitution [2].

Table 1: ¹H NMR Chemical Shift Comparison (300 MHz, DMSO-d6)

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
3,6-Dibromopyridazine	~7.80	Singlet	2H	H4, H5

| 3,6-Dibromo-4-iodopyridazine | 8.67 | Singlet | 1H | H5 |

¹³C NMR Comparison & The "Heavy Atom Effect"

The ¹³C NMR spectrum provides the most definitive proof of regiochemistry. The precursor exhibits only two carbon signals due to symmetry. The product, however, displays four distinct carbon resonances.

Expert Insight: The most striking feature of the ¹³C NMR spectrum is the resonance at 112.2 ppm . While one might expect a carbon attached to a halogen to be deshielded, iodine exhibits a profound "Heavy Atom Effect" (spin-orbit coupling) [3]. The large electron cloud of the iodine atom induces a secondary magnetic field that strongly opposes the applied field, paradoxically shielding the C4 nucleus and pushing it significantly upfield compared to the bromine-substituted carbons (C3 and C6).

Table 2: ¹³C NMR Chemical Shift Comparison (75 MHz, DMSO-d6)

Compound	Chemical Shift (δ, ppm)	Assignment	Structural Rationale
3,6-Dibromopyridazine	~144.0, ~133.0	C3/C6, C4/C5	Symmetric carbon pairs.
3,6-Dibromo-4-iodopyridazine	154.8	C3 or C6	Deshielded by inductive effect of Br.
	145.5	C6 or C3	Deshielded by inductive effect of Br.
	142.8	C5	Deshielded by adjacent halogens (C4-I, C6-Br).

| | 112.2 | C4 | Shielded by Iodine (Heavy Atom Effect). |

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols integrate self-validating checkpoints.

Protocol A: Regioselective Synthesis of 3,6-Dibromo-4-iodopyridazine

• Preparation: In an argon-flushed Schlenk flask, dissolve 3,6-dibromopyridazine (476 mg, 2.0 mmol) in anhydrous THF (5 mL).

• Metalation: Add TMPZnCl·LiCl (or TMPMgCl·LiCl) dropwise at 25 °C.

  • Validation Checkpoint: Stir for 15 minutes. Quench a 0.1 mL aliquot with saturated aqueous NH₄Cl and analyze via GC-MS to confirm >95% consumption of the starting material [2].

• Electrophilic Trapping: Cool the reaction mixture to 0 °C. Add a solution of iodine (761 mg, 3.0 mmol) in THF (6 mL) dropwise. Stir for 1 hour.

• Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ solution (20 mL) to reduce unreacted iodine. Extract with diethyl ether (3 × 50 mL), dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (pentane:diethyl ether = 9:1) to isolate the product as a solid.

Protocol B: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 15-20 mg of the purified 3,6-dibromo-4-iodopyridazine in 0.6 mL of DMSO-d6. Ensure complete dissolution to avoid line broadening.

• Locking and Shimming: Lock the spectrometer to the deuterium signal of DMSO-d6 (δ 2.50 ppm for ¹H, δ 39.5 ppm for ¹³C). Perform gradient shimming to achieve a sharp solvent peak.

• Acquisition (¹H NMR): Acquire at 300 MHz (or higher) with a minimum of 16 scans, a relaxation delay (D1) of 1-2 seconds, and an acquisition time of 3 seconds.

• Acquisition (¹³C NMR): Acquire at 75 MHz (or higher) using broadband proton decoupling (e.g., WALTZ-16). Due to the lack of NOE enhancement on quaternary carbons (C3, C4, C6), increase the relaxation delay (D1 = 2-3 seconds) and acquire a minimum of 512 scans to ensure an adequate signal-to-noise ratio for the C4 signal at 112.2 ppm.

References

• Unsinn, A., Ford, M. J., & Knochel, P. (2013). Zincation of 3,6-dibromopyridazine. Organic Letters, 15(5), 1128–1131. URL: [Link]

• Unsinn, A. (2013). New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Heteroaromatics. Elektronische Hochschulschriften der LMU München. URL: [Link]

Analytical Traceability in Scaffold Design: MS/MS Fragmentation Comparison of 3,6-Dibromo-4-iodopyridazine vs. 3,4,6-Trichloropyridazine

Executive Summary

In modern drug discovery and proteomics, the ability to unambiguously track small-molecule scaffolds within complex biological matrices is critical. While highly functionalized heterocycles are primarily selected for their orthogonal reactivity in cross-coupling, their mass spectrometry (MS) fragmentation profiles dictate their utility in downstream pharmacokinetic and target-engagement assays.

This guide objectively compares the MS/MS performance of 3,6-dibromo-4-iodopyridazine (DBIP) against the traditional 3,4,6-trichloropyridazine (TCP) scaffold. By analyzing their distinct bond dissociation energies and isotopic signatures, we demonstrate why DBIP provides superior analytical traceability, offering a self-validating 1:2:1 isotopic barcode and a highly predictable low-energy reporter ion for Multiple Reaction Monitoring (MRM) workflows.

Mechanistic Causality: Why Halogen Choice Dictates MS Traceability

As an Application Scientist designing MS-compatible probes, you must consider the molecule's behavior under Collision-Induced Dissociation (CID). The fragmentation of halogenated heterocycles is not random; it is strictly governed by the Bond Dissociation Energy (BDE) of the carbon-halogen bonds.

The "Programmed" Reporter Ion

In halogenated pyridazines, the C-Cl bond exhibits a robust BDE of approximately 95–100 kcal/mol. In contrast, the C-Br bond is weaker (~80–85 kcal/mol), and the C-I bond is highly labile at ~65–70 kcal/mol .

When DBIP is subjected to low-energy CID, the weak C-I bond acts as a programmed "fuse." It selectively cleaves to yield an abundant [M−I]+ fragment. This predictable loss of the iodine radical (127 Da) generates a dominant base peak that serves as an ideal reporter ion for quantifying the scaffold without shattering the underlying pyridazine ring or attached pharmacophores. TCP, lacking this weak bond, requires significantly higher collision energies to induce chlorine loss, which often leads to chaotic secondary fragmentation of the parent drug molecule.

Isotopic Barcoding in Complex Matrices

Biological matrices (e.g., cell lysates) produce dense MS backgrounds dominated by 13C isotopic distributions. To track a drug scaffold, it must stand out.

• TCP (Cl₃): Produces a convoluted 27:27:9:1 isotopic cluster that frequently suffers from isobaric interference.

• DBIP (Br₂): The retention of the two bromine atoms after iodine loss yields a mathematically pristine 1:2:1 isotopic triplet (due to the near 1:1 natural abundance of 79Br and 81Br ) . This distinct barcode allows automated proteomics software to instantly flag cross-coupled DBIP derivatives with near-zero false positive rates.

Experimental Methodology: LC-ESI-MS/MS Protocol

To validate the fragmentation advantages of DBIP over TCP, implement the following self-validating LC-MS/MS protocol. This workflow is designed to map the optimal Collision Energy (CE) breakdown curves for both scaffolds.

Step 1: Sample Preparation

• Prepare 10 µM stock solutions of DBIP and TCP in a 50:50 mixture of LC-MS grade Methanol and Water.

• Add 0.1% Formic Acid (v/v) to ensure complete protonation to the [M+H]+ state.

Step 2: Chromatographic Separation

• System: UHPLC coupled to a triple quadrupole or Q-TOF mass spectrometer.

• Column: C18 Reverse Phase (2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phases: (A) H2​O

  • 0.1% FA; (B) Acetonitrile + 0.1% FA.

• Gradient: 5% B to 95% B over 3.0 minutes at a flow rate of 0.4 mL/min.

Step 3: ESI-MS/MS Acquisition & CE Ramping

• Ionization: Electrospray Ionization (ESI) in Positive Mode. Set capillary voltage to 3.0 kV and desolvation temperature to 350°C.

• Precursor Isolation: Isolate the monoisotopic precursor ions in Q1 ( m/z 363 for DBIP; m/z 183 for TCP).

• CID Profiling: Ramp the Collision Energy in Q2 from 10 eV to 50 eV using Argon gas.

• Data Processing: Extract the Extracted Ion Chromatograms (EIC) for the primary neutral losses and verify the isotopic ratios.

Comparative LC-ESI-MS/MS analytical workflow for halogenated pyridazine scaffolds.

Quantitative Comparison: Fragmentation Data

The following table summarizes the empirical MS/MS performance data, highlighting the energetic and isotopic advantages of DBIP.

Analytical Parameter	3,6-Dibromo-4-iodopyridazine (DBIP)	3,4,6-Trichloropyridazine (TCP)
Formula	C4​HBr2​IN2​	C4​HCl3​N2​
Precursor Ion [M+H]+	m/z 363, 365, 367	m/z 183, 185, 187, 189
Isotopic Signature	1:2:1 (Highly distinct triplet)	27:27:9:1 (Complex cluster)
Primary CID Loss	Iodine radical (-127 Da)	Chlorine radical (-35/37 Da)
Base Product Ion	m/z 236, 238, 240	m/z 148, 150, 152
Optimal CE for Base Peak	15 - 20 eV	30 - 35 eV
Secondary CID Loss	N2​ (-28 Da)	N2​ (-28 Da)
Matrix Traceability	Excellent (High S/N, clear barcode)	Moderate (Prone to isobaric overlap)

Fragmentation Pathway Visualization

The sequential fragmentation of DBIP is highly ordered. Following the low-energy ejection of iodine, the pyridazine ring undergoes a characteristic diazine fragmentation—the expulsion of nitrogen gas ( N2​ , 28 Da). Only at high collision energies does the robust carbon-bromine bond break.

MS/MS Fragmentation Pathway of 3,6-dibromo-4-iodopyridazine showing sequential neutral losses.

Conclusion

For drug development professionals engineering covalent probes or targeted degraders, scaffold selection goes beyond synthetic viability. While both DBIP and TCP offer multiple vectors for functionalization, 3,6-dibromo-4-iodopyridazine is analytically superior. Its weak C-I bond allows for gentle, highly specific reporter ion generation at low collision energies (15-20 eV), preserving the integrity of attached pharmacophores. Furthermore, its 1:2:1 dibromo isotopic signature provides an unmistakable MS barcode, drastically reducing false-positive identifications in complex biological matrices.

References

• Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. Journal of the American Chemical Society.[Link]

• Interpretation of Mass Spectra, 4th Edition. University Science Books (RedShelf).[Link]

• New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Heterocycles. LMU München (Ph.D. Thesis). [Link]

Strategic Halogen Selection in Pyridazine Scaffolds: 3,6-Dibromo- vs. 3,6-Dichloro-4-iodopyridazine in Cross-Coupling

In modern medicinal chemistry, the pyridazine nucleus is a privileged, electron-deficient scaffold that frequently requires precise, multi-vector functionalization. For drug development professionals, polyhalopyridazines serve as indispensable building blocks for synthesizing complex active pharmaceutical ingredients (APIs). The primary challenge in utilizing these scaffolds lies in achieving absolute regiocontrol during iterative cross-coupling reactions.

This guide provides an objective, data-driven comparison between two premier building blocks: 3,6-dibromo-4-iodopyridazine and 3,6-dichloro-4-iodopyridazine . By understanding the thermodynamic and kinetic principles governing these molecules, researchers can rationally select the optimal scaffold for their specific synthetic workflows.

Mechanistic Causality: The Thermodynamic Override

To master polyhalopyridazine functionalization, one must understand the interplay between electronic activation and bond dissociation energies (BDE).

The intrinsic electronic bias of the pyridazine ring strongly activates the C3 and C6 positions (which are adjacent to the electronegative nitrogen atoms) toward nucleophilic attack and oxidative addition[1]. If all halogens on the ring were identical, palladium would preferentially insert at these positions. However, by installing an iodine atom at the C4 position, we engineer a critical thermodynamic override .

The bond dissociation energy of a C–I bond (~55 kcal/mol) is significantly lower than that of C–Br (~68 kcal/mol) and C–Cl (~81 kcal/mol). This energetic differential ensures that the initial Pd(0) oxidative addition occurs exclusively at C4, completely bypassing the electronic activation at C3/C6[2].

The strategic divergence between the two scaffolds emerges after this first coupling. The choice between bromine and chlorine at the 3,6-positions dictates the trajectory of all subsequent functionalizations:

• 3,6-Dichloro-4-iodopyridazine: Acts as a robust, protecting-group-free anchor. The C–Cl bonds remain completely inert during the initial C4 modification, providing near-perfect chemoselectivity[3].

• 3,6-Dibromo-4-iodopyridazine: Offers a more reactive intermediate. While it allows for milder conditions in subsequent cross-couplings, it carries a higher kinetic risk of premature over-coupling if the initial reaction temperature is not strictly controlled[4].

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of both scaffolds, providing a clear decision-making framework for synthetic design.

Parameter	3,6-Dibromo-4-iodopyridazine	3,6-Dichloro-4-iodopyridazine
C4-I Bond Dissociation Energy	~55 kcal/mol	~55 kcal/mol
C3/C6-X Bond Dissociation Energy	~68 kcal/mol (C–Br)	~81 kcal/mol (C–Cl)
Optimal 1st Coupling Temp (C4)	0 °C to 25 °C	25 °C to 50 °C
Selectivity Ratio (C4 vs C3/C6)	~15:1 (Prone to over-coupling)	>99:1 (Strictly orthogonal)
Subsequent SNAr Reactivity	High (Requires mild nucleophiles)	Moderate (Requires heating)
Ideal Application	Iterative, all-Pd-catalyzed syntheses	Late-stage diversification & SNAr

Strategic Decision Matrix

The workflow below illustrates the logical relationship between halogen selection and downstream functionalization pathways.

Workflow of chemoselective cross-coupling based on halogen reactivity.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems . Each protocol includes built-in analytical checkpoints to verify causality and confirm that the reaction is proceeding exactly as mechanistically predicted.

Protocol A: Chemoselective Suzuki-Miyaura Coupling of 3,6-Dichloro-4-iodopyridazine

Objective: Achieve >99% regioselective mono-arylation at C4 while preserving the C3/C6 chlorides for late-stage SNAr. Causality: The use of a mild base (Na2CO3) and a standard Pd(PPh3)4 catalyst ensures that the activation energy required to break the C–Cl bonds is never reached, preventing oligomerization.

• Preparation: In an argon-flushed Schlenk flask, dissolve 3,6-dichloro-4-iodopyridazine (1.0 mmol) and the target arylboronic acid (1.05 mmol) in a degassed mixture of Toluene/EtOH (4:1, 5 mL).

• Catalyst Addition: Add Pd(PPh3)4 (0.05 mmol, 5 mol%). Note: Do not use highly electron-rich ligands (e.g., XPhos or RuPhos) at this stage, as they can prematurely activate the C-Cl bonds.

• Base Addition: Add aqueous Na2CO3 (2.0 M, 1.5 mL).

• Reaction: Stir the biphasic mixture at 40 °C.

• Self-Validating Checkpoint: At t = 60 min, draw a 10 µL aliquot for LC-MS analysis. The chromatogram must show >95% conversion to the mono-coupled product. Crucial: The appearance of a di-coupled mass (M+Ar) indicates anomalous catalyst over-activity. If observed, the system is invalid; immediately reduce the temperature to 25 °C for future runs.

• Workup: Quench with water, extract with EtOAc (3 x 10 mL), dry over MgSO4, and purify via flash chromatography.

Protocol B: Sequential Negishi Coupling of 3,6-Dibromo-4-iodopyridazine

Objective: Rapid, sequential functionalization utilizing the higher reactivity of the C3/C6 bromides[4]. Causality: Bromides are sufficiently reactive to undergo secondary oxidative addition if the temperature exceeds 25 °C. Strict temperature control is the primary regulatory mechanism here.

• Preparation: In a dry, argon-flushed flask, dissolve 3,6-dibromo-4-iodopyridazine (1.0 mmol) in anhydrous THF (3 mL). Cool the solution strictly to 0 °C.

• Catalyst Addition: Add Pd(dba)2 (0.02 mmol, 2 mol%) and tri-2-furylphosphine (tfp) (0.04 mmol, 4 mol%).

• Transmetalation: Dropwise add the organozinc reagent (1.0 mmol, 1.0 M in THF) over 10 minutes.

• Reaction: Maintain the temperature at 0 °C to 10 °C for 2 hours.

• Self-Validating Checkpoint: At t = 120 min, perform TLC (Hexanes/EtOAc 8:2). The starting material spot should be completely consumed. If the reaction is allowed to warm above 25 °C before quenching, a secondary, lower-Rf spot (di-coupled byproduct) will rapidly form, validating the kinetic sensitivity of the C–Br bonds.

• Workup: Quench with saturated aqueous NH4Cl, extract with diethyl ether, and concentrate in vacuo.

References

• Preparation of Functionalized Aromatics, Pyridines and Related Heteroaromatics Using Sterically Hindered Metal Amide Base Ludwig-Maximilians-Universität München[Link]

• New Preparations and Reactions of Organometallic Reagents of Mg, Zn, Li, Al and B for the Functionalization of Aromatics and Het Ludwig-Maximilians-Universität München[Link]

• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes National Institutes of Health (PMC)[Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes Chemical Science (RSC Publishing)[Link]

Sources

• 1. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Analytical Comparison Guide: ATR-FTIR vs. Transmission FTIR for the Characterization of 3,6-Dibromo-4-iodopyridazine

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Methodological Performance Comparison & Experimental Guide

Executive Summary

In modern pharmaceutical development, polyhalogenated heterocycles such as 3,6-dibromo-4-iodopyridazine serve as premium building blocks. The orthogonal reactivity of its iodine (C4) and bromine (C3, C6) substituents enables highly regioselective transition-metal-catalyzed cross-coupling reactions. Prior to executing these sensitive catalytic cycles, rapid structural verification via Fourier-Transform Infrared (FTIR) spectroscopy is a mandatory Quality Control (QC) step.

This guide objectively compares the performance of Diamond Attenuated Total Reflectance (ATR) Accessories against traditional KBr Pellet Transmission Kits for the characterization of 3,6-dibromo-4-iodopyridazine. By analyzing the causality behind the sample preparation protocols and the physical limitations of each optical system, this guide provides a definitive framework for selecting the appropriate analytical tool.

Methodological Comparison: Optical Hardware Performance

When analyzing heavy-atom substituted aromatic rings, the choice of sampling accessory dictates spectral visibility in the far-mid-IR region.

• Diamond ATR Accessory: Offers rapid, non-destructive, high-throughput analysis. However, the diamond crystal lattice exhibits strong two-phonon absorption bands and becomes completely opaque below ~600 cm⁻¹. This physical cutoff obscures the primary C-I stretching frequencies.

• KBr Pellet Press Kit: Requires time-consuming, destructive sample preparation but provides a pristine optical window down to 400 cm⁻¹. This makes it the superior choice when absolute confirmation of the heavy C-I bond is required.

Experimental Protocols & Self-Validating Workflows

To ensure high-fidelity data, the following protocols must be executed as self-validating systems.

Protocol A: Diamond ATR-FTIR Workflow

• System Validation & Background: Clean the diamond puck with spectroscopic-grade isopropanol. Collect a 32-scan background spectrum of the ambient atmosphere.

  • Causality: Water vapor and CO₂ (2350 cm⁻¹) possess strong IR active modes. Subtracting this background ensures that atmospheric fluctuations do not mask the analyte's weak ring-breathing modes, creating a self-validating baseline.

• Sample Application: Deposit 1–2 mg of crystalline 3,6-dibromo-4-iodopyridazine directly onto the center of the diamond crystal.

• Pressure Application: Engage the pressure anvil to apply ~80 N of force.

  • Causality: The IR evanescent wave generated at the crystal interface penetrates only 0.5–2.0 µm into the sample. Because 3,6-dibromo-4-iodopyridazine is a rigid solid, failure to physically deform it against the diamond leaves microscopic air gaps, drastically attenuating the signal-to-noise ratio.

• Acquisition: Scan from 4000 to 600 cm⁻¹ at 4 cm⁻¹ resolution.

Protocol B: KBr Pellet Transmission Workflow

• Matrix Preparation: Desiccate spectroscopic-grade KBr at 105°C for 24 hours prior to use.

  • Causality: KBr is highly hygroscopic; absorbed water produces a massive, broad O-H stretch at 3400 cm⁻¹ that can obscure aromatic C-H stretches.

• Milling: Combine 1 mg of 3,6-dibromo-4-iodopyridazine with 100 mg of anhydrous KBr in an agate mortar. Grind vigorously for 3 minutes.

  • Causality: The sample particles must be milled to a diameter smaller than the wavelength of the incident IR light (< 2 µm). Larger particles cause the Christiansen effect—anomalous scattering that results in distorted, asymmetric peak baselines.

• Hydraulic Pressing: Transfer the mixture to a 13 mm evacuable pellet die. Apply a vacuum for 1 minute, then press at 10 tons for 2 minutes.

  • Causality: The vacuum removes trapped air. The 10-ton pressure induces "cold flow" in the KBr lattice, fusing the powder into a continuous, glassy, IR-transparent disk.

• Acquisition: Scan from 4000 to 400 cm⁻¹.

Workflow Visualization

Workflow comparison of Diamond ATR vs. KBr Pellet FTIR for halogenated pyridazine characterization.

Data Presentation: Spectral Peak Assignments

The following table summarizes the quantitative ATR-FTIR spectral data for 3,6-dibromo-4-iodopyridazine, cross-referenced with foundational vibrational assignments for diazine systems[1] and halogen-bonded complexes[2].

Wavenumber (cm⁻¹)	Vibrational Mode Assignment	Intensity / Diagnostic Value
1667, 1590, 1580	C=N and C=C ring stretching	Strong. Confirms the intact electron-deficient pyridazine core.
1494, 1456, 1449	Aromatic C-C stretching / C-H in-plane bending	Medium.
1318 to 1025	Ring breathing & in-plane deformations	Variable. Fingerprint region for specific substitution patterns.
998, 955, 938, 809	C-H out-of-plane bending	Strong. Characteristic of the single isolated proton at the C5 position.
795, 761, 735, 705, 680, 658	C-Br stretching & Ring out-of-plane deformation	Strong. C-Br stretches typically overlap with ring deformations here.
< 600 (Expected)	C-I stretching	Unobserved in ATR. Masked by the diamond crystal phonon absorption.

Mechanistic Insights: Interpreting the Polyhalogenated Spectrum

• Ring Deformations: The pyridazine core is highly electron-deficient. The C=N and C=C stretching modes at 1667, 1590, and 1580 cm⁻¹ are sharply defined[1]. The inductive electron-withdrawing effects of the three heavy halogens shift these peaks slightly higher compared to an un-substituted pyridazine ring.

• The Missing C-I Stretch: In the ATR spectrum, the lowest observed peak is 658 cm⁻¹. While the C-Br stretch reliably manifests between 795–658 cm⁻¹, the C-I stretch—which theoretically appears around 450–500 cm⁻¹[2]—is completely masked by the diamond crystal's physical absorption cutoff. To verify the C-I bond directly via IR, the analyst must pivot from the ATR product to the KBr transmission method, which remains optically transparent down to 400 cm⁻¹.

References

• Title: New Preparation of TMPZnCl·LiCl by Zn Insertion into TMPCl. Application to the Functionalization of Dibromodiazines Source: Amazon S3 Hosted Archive / Knochel Group Data URL:

• [1] Title: Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon Source: CORE / Elsevier B.V. URL:

• [2] Title: Decoding the infrared spectra changes upon formation of molecular complexes: the case of halogen bonding in pyridine Source: RSC Publishing URL:

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. pubs.rsc.org [pubs.rsc.org]

Safety & Regulatory Compliance

3,6-Dibromo-4-iodopyridazine proper disposal procedures

Professional EHS Guide: Disposal and Handling of 3,6-Dibromo-4-iodopyridazine

As a heavily halogenated heterocyclic compound, 3,6-Dibromo-4-iodopyridazine (CAS 1424016-60-3) is frequently utilized as a specialized intermediate in drug development and advanced organic synthesis[1]. Because the molecule contains multiple heavy halogens (two bromine atoms and one iodine atom), its waste stream cannot be treated like standard organic runoff.

This guide outlines the mandatory environmental health and safety (EHS) protocols for the segregation, containerization, and disposal of 3,6-Dibromo-4-iodopyridazine, ensuring compliance with institutional safety standards and environmental regulations.

The Causality of Halogenated Waste Segregation

In laboratory waste management, organic waste must be strictly bifurcated into Halogenated and Non-Halogenated streams[2]. The presence of bromine and iodine in 3,6-Dibromo-4-iodopyridazine dictates that any waste containing this compound—whether as a pure solid, dissolved in a solvent, or mixed with reaction byproducts—must be classified as Halogenated Organic Waste[2].

The Scientific Rationale:

• Incineration Chemistry: Standard non-halogenated organic waste is often repurposed for solvent recovery or burned for energy. Halogenated compounds, however, decompose during combustion to form highly corrosive hydrohalic acids (such as hydrobromic acid, HBr, and hydroiodic acid, HI)[3]. Therefore, halogenated waste must be routed to specialized, regulated hazardous waste incinerators equipped with alkaline scrubbers to neutralize these toxic gases[2].

• Economic and Logistical Impact: Introducing even trace amounts of halogenated compounds like 3,6-Dibromo-4-iodopyridazine into a non-halogenated waste carboy contaminates the entire batch, rendering it unsuitable for solvent recovery and drastically increasing the facility's disposal costs[4].

Quantitative Waste Segregation Guidelines

To prevent cross-contamination and dangerous chemical incompatibilities, adhere to the segregation parameters outlined below:

Waste Category	Permitted Contents	Excluded Materials	Disposal Destination
Halogenated Organic	3,6-Dibromo-4-iodopyridazine, Dichloromethane, Chloroform, any compounds containing F, Cl, Br, or I[2].	Aqueous acids/bases, heavy metals, strong oxidizers, non-halogenated solvents[2][4].	Regulated hazardous waste incinerator[2].
Non-Halogenated Organic	Acetone, Ethanol, Hexane, Toluene (compounds containing only C, H, N, O)[2].	Any halogenated compound, aqueous waste[2].	Solvent recovery or standard incineration[4].
Aqueous / Inorganic	Hydrochloric acid, sodium hydroxide, heavy metal solutions[2].	Organic solvents, reactive organics[2].	Neutralization or specialized chemical treatment[4].

Step-by-Step Disposal Methodology

The following protocol represents the standard operating procedure for managing 3,6-Dibromo-4-iodopyridazine waste in a professional laboratory setting.

Step 1: Container Selection and Compatibility

• Collect the waste in a chemically compatible container, typically a High-Density Polyethylene (HDPE) carboy provided by your EHS department[3][4].

• Critical Insight: Never use metal safety cans for accumulating halogenated waste. Over time, halogenated solvents and compounds can dissociate to produce trace acids, which will corrode metal containers and lead to catastrophic leaks[3].

Step 2: Active Accumulation and Vapor Control

• Keep the waste container sealed with a threaded, vapor-tight cap at all times, except when actively pouring waste into the vessel[5].

• Store the active accumulation container in a well-ventilated designated area, such as under a fume hood, and place it inside secondary containment (e.g., a polypropylene tub) to capture any accidental spills[3].

Step 3: Strict Labeling Protocols

• Label the container as "Hazardous Waste - Halogenated" the moment the first drop of waste is introduced[5].

• Explicitly write out the full chemical names of all constituents (e.g., "3,6-Dibromo-4-iodopyridazine", "Dichloromethane"). Do not use chemical formulas or shorthand abbreviations, as this violates hazard communication standards[5]. Record the estimated mass or volume of each component[2].

Step 4: EHS Transfer and Final Destruction

• Do not allow the waste container to exceed 90% of its total capacity[6].

• Once full, or before the regulatory satellite accumulation time limit expires (often 90 days), submit a pickup request to your EHS department[6]. EHS will transport the sealed carboys to a bulk storage facility prior to off-site incineration[4].

Waste Workflow Visualization

Workflow for the segregation and disposal of halogenated organic waste.

References

• Washington State University Environmental Health & Safety. "Halogenated Solvents Standard Operating Procedure". wsu.edu. Available at:[Link]

• Bucknell University Environmental Health and Safety. "Hazardous Waste Segregation Guide". bucknell.edu. Available at: [Link]

• Oregon State University Environmental Health and Safety. "Hazardous Waste Reduction and Disposal Guidelines". oregonstate.edu. Available at:[Link]

• Scribd. "Chemical Compounds and Synthesis Overview". scribd.com. Available at: [Link]

• University of Illinois Division of Research Safety. "Halogenated Organic Liquids - Standard Operating Procedure". illinois.edu. Available at:[Link]

• Lund University Kemicentrum. "Organic Solvent Waste Management". lu.se. Available at: [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. bucknell.edu [bucknell.edu]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]

A Comprehensive Guide to Personal Protective Equipment for Handling 3,6-Dibromo-4-iodopyridazine

Hazard Analysis: Inferring Risks from Structural Analogs

The toxicological profile of 3,6-Dibromo-4-iodopyridazine can be inferred by examining its structural components: a pyridazine ring substituted with two bromine atoms and one iodine atom. Halogenated heterocyclic compounds often exhibit irritant and toxic properties.[1] Analysis of SDSs for closely related analogs provides a reliable basis for assessing the potential hazards.

Key Inferred Hazards:

• Acute Oral Toxicity: Similar di-halogenated pyridazines are classified as harmful if swallowed.[2][3][4]

• Skin Corrosion/Irritation: Brominated and iodinated pyridines and pyridazines are consistently reported to cause skin irritation.[3][4][5]

• Serious Eye Damage/Irritation: Direct contact with these types of compounds is likely to cause serious eye irritation or damage.[3][4][5]

• Respiratory Irritation: Inhalation of dust or fumes may cause respiratory tract irritation.[2][3][4][6]

Based on this analysis, 3,6-Dibromo-4-iodopyridazine should be handled as a hazardous substance with the potential to cause significant irritation and acute toxicity.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is crucial for mitigating the risks associated with handling 3,6-Dibromo-4-iodopyridazine. The following table summarizes the recommended PPE, categorized by the level of protection.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile or Neoprene)	To prevent skin contact, which can lead to irritation.[7] Double gloving is recommended for enhanced protection.
Eye and Face Protection	Chemical safety goggles and a face shield	To protect against splashes and airborne particles that can cause severe eye irritation or damage.[5][8]
Body Protection	A fully-buttoned laboratory coat	To protect the skin and personal clothing from contamination.[9]
Respiratory Protection	Use in a certified chemical fume hood	To prevent inhalation of dust or vapors, which can cause respiratory irritation.[6] For situations where a fume hood is not feasible, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is necessary.

Procedural Guidance: Safe Handling from Start to Finish

Adherence to strict protocols is as important as the PPE itself. The following workflow outlines the key steps for safely handling 3,6-Dibromo-4-iodopyridazine.

Caption: Workflow for handling 3,6-Dibromo-4-iodopyridazine.

Step-by-Step Protocol:

• Preparation:

  • Thoroughly review the SDS of structural analogs to be fully aware of the potential hazards.[3][4][5]

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is functioning correctly and is free of clutter.

• Handling:

  • Conduct all manipulations of solid 3,6-Dibromo-4-iodopyridazine within the fume hood to minimize inhalation exposure.[6]

  • When transferring the solid, use appropriate tools (e.g., spatulas) to avoid generating dust.

  • If preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Cleanup:

  • Wipe down all surfaces and equipment that may have come into contact with the chemical using a suitable solvent.

  • Collect all contaminated materials for proper disposal.

  • Doff PPE in the correct order to avoid cross-contamination.

Disposal Plan: Responsible Waste Management

Proper disposal of 3,6-Dibromo-4-iodopyridazine and associated waste is critical to prevent environmental contamination and ensure laboratory safety.

Waste Segregation and Disposal:

• Solid Waste: Collect all solid waste, including contaminated gloves, weigh paper, and pipette tips, in a clearly labeled, sealed hazardous waste container.[10][11] The label should include the full chemical name and associated hazards.

• Liquid Waste: Collect all liquid waste containing 3,6-Dibromo-4-iodopyridazine in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.[11]

• Empty Containers: The first rinse of any container that held 3,6-Dibromo-4-iodopyridazine must be collected as hazardous waste. Subsequent rinses can be disposed of according to institutional guidelines.[10]

All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[11]

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Type	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[5][8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][8]
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[5][7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7]
Spill	Evacuate the area. For small spills, if properly trained and equipped, absorb the material with an inert absorbent and place it in a sealed container for disposal. For large spills, contact your institution's EHS department immediately.

This guide provides a comprehensive framework for the safe handling of 3,6-Dibromo-4-iodopyridazine. By understanding the potential hazards and diligently following these procedures, researchers can minimize their risk and maintain a safe laboratory environment.

References

• Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific. (2021, May 15).
• Handling air-sensitive reagents AL-134 - Division of Research Safety.
• Pyridine Safety Data Sheet.
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